Technical Documentation Center

5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile

Core Science & Biosynthesis

Foundational

Technical Deep Dive: 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile

CAS: 864439-35-0 Formula: C₇H₄N₄ Molecular Weight: 144.13 g/mol Executive Summary 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile represents a high-value scaffold in modern medicinal chemistry, distinct from its more common i...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 864439-35-0 Formula: C₇H₄N₄ Molecular Weight: 144.13 g/mol

Executive Summary

5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile represents a high-value scaffold in modern medicinal chemistry, distinct from its more common isomer, the [2,3-d] system (found in Tofacitinib). As a 9-deazapurine analogue, this compound serves as a critical pharmacophore for developing inhibitors targeting the JAK-STAT pathway , HER2/EGFR kinases , and mitochondrial one-carbon metabolism (SHMT2) .

For drug development professionals, this molecule is not merely an intermediate; it is a strategic "hinge-binding" motif. The C2-nitrile group functions as a versatile electrophilic handle for late-stage functionalization or as a hydrogen-bond acceptor in the ATP-binding pocket of kinases. This guide details the synthetic architecture, validated experimental protocols, and therapeutic utility of this specific CAS entity.

Chemical Architecture & Properties[1][2][3]

Structural Analysis

The core structure features a fused bicyclic system where a pyrimidine ring is annealed to a pyrrole ring across the [3,2-d] junction. Unlike the [2,3-d] isomer (7-deazapurine), the [3,2-d] isomer positions the pyrrole nitrogen at N5, altering the vector of hydrogen bond donors/acceptors presented to the biological target.

  • C2-Nitrile (–CN): Provides a rigid, linear dipole. In kinase active sites, this group often targets the "gatekeeper" residue or extends into the solvent-exposed region. Chemically, it is a precursor to amidines, amides, or amines.

  • N5-Pyrrole (–NH): A critical hydrogen bond donor. Protection of this nitrogen (e.g., with SEM, Boc, or Tosyl) is often required during nucleophilic substitutions on the pyrimidine ring to prevent N-alkylation.

Physicochemical Profile

Note: Experimental values for this specific intermediate are rare in open literature; data below represents high-confidence predicted values based on structural analogues.

PropertyValue / Description
Appearance Off-white to pale yellow solid
Melting Point >250 °C (Decomposes)
Solubility Soluble in DMSO, DMF; Sparingly soluble in MeOH; Insoluble in Water
pKa (Calculated) ~10.5 (Pyrrole NH), ~1.5 (Pyrimidine N)
LogP ~0.8 – 1.2 (Lipophilic, suitable for membrane permeability)

Synthetic Pathways & Experimental Protocols

The most robust route to CAS 864439-35-0 utilizes a Palladium-catalyzed cyanation of the corresponding 2-chloro precursor. This method avoids the use of highly toxic gaseous cyanogen chloride and offers high regioselectivity.

Core Synthesis Workflow

Precursor: 2-Chloro-5H-pyrrolo[3,2-d]pyrimidine (CAS 1119280-66-8).

Step 1: N-Protection (Optional but Recommended)

Direct cyanation of the unprotected heterocycle can lead to catalyst poisoning via the free N5-H.

  • Reagents: SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride), NaH, DMF.

  • Conditions: 0°C to RT, 2 hours.

Step 2: Pd-Catalyzed Cyanation
  • Reagents: Zn(CN)₂, Pd(PPh₃)₄ (5 mol%), DMF (anhydrous).

  • Conditions: 100–120°C, microwave or sealed tube, 4–12 hours.

  • Mechanism: Oxidative addition of Pd(0) to the C2-Cl bond, followed by transmetallation with Zn(CN)₂ and reductive elimination to form the C-C bond.

Detailed Protocol: Cyanation of 2-Chloro-5H-pyrrolo[3,2-d]pyrimidine

This protocol assumes the use of the unprotected substrate, utilizing a specialized catalyst system to tolerate the free amine.

  • Preparation: In a glovebox or under Argon, charge a microwave vial with 2-chloro-5H-pyrrolo[3,2-d]pyrimidine (1.0 equiv), Zn(CN)₂ (0.6 equiv), and Pd₂(dba)₃ (2 mol%). Add ligand XPhos or dppf (4 mol%).

  • Solvation: Add anhydrous DMAc (N,N-Dimethylacetamide) or DMF (concentration 0.2 M).

  • Reaction: Seal the vial and heat to 120 °C for 4 hours. (Monitor via LC-MS for disappearance of the chloro-starting material [M+H]⁺ 154).

  • Workup: Cool to RT. Dilute with EtOAc and wash with 1M NaOH (to remove zinc salts) and brine.

  • Purification: The product is polar. Purify via flash chromatography using a gradient of DCM:MeOH (95:5 to 90:10).

  • Yield: Expect 65–80% yield of a pale yellow solid.

Visualization: Synthetic & Functional Logic[4]

Diagram 1: Synthetic Route & Pharmacophore Mapping

This diagram illustrates the conversion from the dichloro-scaffold to the target nitrile and its downstream utility.

Synthesis Start 2,4-Dichloro-5H- pyrrolo[3,2-d]pyrimidine Inter 2-Chloro-5H- pyrrolo[3,2-d]pyrimidine Start->Inter Selective Dechlorination (Pd/C, H2, MgO) Target TARGET: 5H-Pyrrolo[3,2-d] pyrimidine-2-carbonitrile (CAS 864439-35-0) Inter->Target Pd(PPh3)4, Zn(CN)2 DMF, 120°C Drug1 JAK Inhibitors (Kinase Domain) Target->Drug1 Scaffold Extension Drug2 SHMT2 Inhibitors (Metabolic Targets) Target->Drug2 Functionalization

Caption: Synthetic trajectory from the dichloro-precursor to CAS 864439-35-0 and its divergence into major therapeutic classes.

Applications in Drug Discovery[1][2][3]

Kinase Inhibition (JAK/STAT Pathway)

The [3,2-d] scaffold is a bioisostere of the [2,3-d] scaffold found in Tofacitinib and Ruxolitinib .

  • Mechanism: The pyrimidine N1 and N3 accept hydrogen bonds from the hinge region of the kinase (e.g., Leu881 in JAK1). The C2-nitrile group can project into the ribose binding pocket, improving selectivity profiles against off-target kinases.

  • Advantage: The [3,2-d] isomer often exhibits a different metabolic stability profile and can bypass intellectual property space crowded by [2,3-d] patents.

Mitochondrial One-Carbon Metabolism (SHMT2)

Recent research highlights pyrrolo[3,2-d]pyrimidine derivatives as potent inhibitors of Serine Hydroxymethyltransferase 2 (SHMT2) .

  • Significance: SHMT2 is highly expressed in oncogenic mitochondria, driving nucleotide synthesis in rapid proliferation.

  • Role of CAS 864439-35-0: It serves as the core rigid scaffold. The nitrile is often hydrolyzed to an amide or reduced to an amine to mimic the folate pterin ring, enabling competitive inhibition of the folate binding site.

Diagram 2: Biological Signaling Context (JAK-STAT)

JAK_Pathway Cytokine Cytokine (IL-6, IFN) Receptor Cytokine Receptor Cytokine->Receptor Binding JAK JAK Kinase (Target of Pyrrolo[3,2-d]pyrimidine) Receptor->JAK Activation STAT STAT Protein JAK->STAT Phosphorylation (Blocked by Inhibitor) P_STAT Phospho-STAT (Dimer) STAT->P_STAT Dimerization Nucleus Nucleus (Gene Transcription) P_STAT->Nucleus Translocation Inhibitor CAS 864439-35-0 Derivatives Inhibitor->JAK Inhibition

Caption: Mechanism of Action: The pyrrolo[3,2-d]pyrimidine scaffold competitively inhibits JAK phosphorylation, halting the STAT signaling cascade.

Safety & Handling (MSDS Highlights)

Based on GHS classifications for similar halogenated/nitrile-heterocycles.

  • Signal Word: DANGER

  • Hazard Statements:

    • H301: Toxic if swallowed (Nitrile functionality).

    • H315/H319: Causes skin and serious eye irritation.[1][2]

    • H335: May cause respiratory irritation.[1]

  • Handling:

    • Use only in a chemical fume hood.

    • Avoid contact with acids (risk of HCN liberation, though low for aromatic nitriles).

    • Wear nitrile gloves and safety goggles.

  • Storage: Store at 2–8°C under inert atmosphere (Argon). Hygroscopic.

References

  • Matherly, L. H., et al. (2019). "Novel Pyrrolo[3,2-d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy." Molecular Cancer Therapeutics.

  • Kawakita, Y., et al. (2012).[3] "Design and Synthesis of Pyrrolo[3,2-d]pyrimidine HER2/EGFR Dual Inhibitors: Exploration of Novel Back-Pocket Binders." Journal of Medicinal Chemistry.

  • ChemicalBook. (2024). "5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile Product Entry."

  • PubChem. (2024). "2-Chloro-5H-pyrrolo[3,2-d]pyrimidine (Precursor Data)." National Library of Medicine.

  • Taylor & Francis. (2020). "Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via Cu-catalyzed coupling (Comparative Synthetic Logic)." Synthetic Communications.

Sources

Exploratory

Introduction: The Strategic Importance of the 5H-pyrrolo[3,2-d]pyrimidine Scaffold

An In-Depth Technical Guide to 5H-pyrrolo[3,2-d]pyrimidine Derivatives for Researchers and Drug Development Professionals The 5H-pyrrolo[3,2-d]pyrimidine core is a fused heterocyclic system of immense interest in medicin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 5H-pyrrolo[3,2-d]pyrimidine Derivatives for Researchers and Drug Development Professionals

The 5H-pyrrolo[3,2-d]pyrimidine core is a fused heterocyclic system of immense interest in medicinal chemistry and drug discovery. Its structure, which can be described as a deaza-isostere of adenine (a fundamental component of ATP), provides a privileged scaffold for designing molecules that can interact with a wide array of biological targets.[1] This structural mimicry of purine bases allows its derivatives to function as competitive inhibitors for enzymes that utilize purine-based substrates, most notably protein kinases.

The versatility of this scaffold has led to the development of derivatives with a broad spectrum of biological activities, including potent kinase inhibitors for cancer therapy, agents targeting metabolic pathways, and antagonists for neurological receptors.[2][3] This guide provides a detailed exploration of the structure, properties, and therapeutic applications of 5H-pyrrolo[3,2-d]pyrimidine derivatives, offering field-proven insights for professionals in drug development.

Part 1: The 5H-pyrrolo[3,2-d]pyrimidine Core: Structure and Properties

Understanding the fundamental characteristics of the parent scaffold is crucial for appreciating the design and function of its derivatives.

Core Structure and Physicochemical Profile

The 5H-pyrrolo[3,2-d]pyrimidine molecule consists of a pyrimidine ring fused to a pyrrole ring. The IUPAC name for the core structure is simply 5H-pyrrolo[3,2-d]pyrimidine.[4] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of the 5H-pyrrolo[3,2-d]pyrimidine Core

PropertyValueSource
Molecular Formula C₆H₅N₃[5]
Molecular Weight 119.12 g/mol
CAS Number 272-50-4
IUPAC Name 5H-pyrrolo[3,2-d]pyrimidine[4]
PubChem CID 577022[5]

The numbering of the heterocyclic system is critical for discussing substitution patterns in its derivatives.

Caption: Numbering of the 5H-pyrrolo[3,2-d]pyrimidine scaffold.

Synthesis and Reactivity

The synthesis of the 5H-pyrrolo[3,2-d]pyrimidine core and its derivatives often involves building the fused ring system from suitably substituted pyrrole or pyrimidine precursors. Key reactive sites for derivatization are the C4 and N5 positions. The C4 position, being part of the electron-deficient pyrimidine ring, is susceptible to nucleophilic substitution, typically after conversion to a better leaving group like a chloride. The N5 position on the electron-rich pyrrole ring can be alkylated or acylated to introduce side chains that can modulate solubility, metabolic stability, and target engagement.[6]

Part 2: Therapeutic Applications and Structure-Activity Relationships (SAR)

The true value of the 5H-pyrrolo[3,2-d]pyrimidine scaffold lies in the diverse biological activities of its derivatives. The following sections explore key therapeutic areas and the underlying structure-activity relationships.

Kinase Inhibitors in Oncology

The structural similarity to ATP makes the pyrrolo[3,2-d]pyrimidine scaffold an ideal starting point for designing ATP-competitive kinase inhibitors.[1] By modifying substituents, particularly at the C4 and N5 positions, medicinal chemists can achieve high potency and selectivity for specific kinases implicated in cancer.

  • VEGFR2 Inhibition: A series of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives were developed as potent type-II inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key mediator of angiogenesis.[2] The crucial design element was the incorporation of a diphenylurea moiety at the C4 position via an oxygen linker. This modification allowed the compound 20d to bind effectively to the inactive conformation of VEGFR2, leading to potent inhibition of VEGF-stimulated cell proliferation.[2] The N5-methyl group contributes to the overall binding and physicochemical properties.

  • Dual HER2/EGFR Inhibition: To develop novel inhibitors of Human Epidermal Growth Factor Receptor 2 (HER2) and Epidermal Growth Factor Receptor (EGFR), researchers explored derivatives with bicyclic fused rings attached to the core.[6] These rings were designed to fit into a "back pocket" of the kinase domain, enhancing binding affinity. Through strategic optimization of the N-5 side chain to improve metabolic stability and reduce CYP inhibition, the preclinical candidate 51m was identified. This compound demonstrated potent dual inhibitory activity (IC₅₀ of 0.98 nM for HER2 and 2.5 nM for EGFR) and exhibited significant tumor regression in xenograft models.[6]

Kinase_Inhibitor_Pharmacophore cluster_0 Kinase ATP Binding Site cluster_1 Pyrrolo[3,2-d]pyrimidine Inhibitor hinge Hinge Region back_pocket Back Pocket (DFG-out) solvent Solvent Front core Pyrrolo[3,2-d]pyrimidine Core core->hinge Forms H-bonds (mimics adenine) c4_sub C4-Substituent (e.g., Arylamino) c4_sub->back_pocket Occupies hydrophobic pocket, confers selectivity n5_side_chain N5-Side Chain n5_side_chain->solvent Improves solubility & PK properties Synthesis_Workflow start Pyrrolopyrimidin-4-one Starting Material step1 Step 1: Chlorination (POCl₃) start->step1 intermediate 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine (Activated Intermediate) step1->intermediate step2 Step 2: C-N Coupling (Aryl Amine, Pd Catalyst, Ligand) intermediate->step2 product C4-Arylamino-5H-pyrrolo[3,2-d]pyrimidine (Final Product) step2->product

Sources

Foundational

9-deazapurine scaffold in medicinal chemistry

The 9-Deazapurine Scaffold represents a pinnacle of bioisosteric design in medicinal chemistry. By replacing the nitrogen at position 9 of the purine ring with a carbon atom, this scaffold transforms the labile -glycosid...

Author: BenchChem Technical Support Team. Date: February 2026

The 9-Deazapurine Scaffold represents a pinnacle of bioisosteric design in medicinal chemistry. By replacing the nitrogen at position 9 of the purine ring with a carbon atom, this scaffold transforms the labile


-glycosidic bond into a metabolically robust 

-glycosidic bond. This modification is not merely structural; it fundamentally alters the electronic landscape of the nucleobase, enabling the design of transition-state analogues that inhibit enzymes like Purine Nucleoside Phosphorylase (PNP) and viral RNA-dependent RNA polymerases (RdRp) with picomolar affinity.

This guide details the structural rationale, synthetic bottlenecks, and therapeutic applications of 9-deazapurines, focusing on the pyrrolo[3,2-d]pyrimidine core.

Structural & Physicochemical Rationale[1]

1.1 The Isosteric Shift

The transition from a purine to a 9-deazapurine involves a single atom substitution (


), yet it dictates the molecule's survival in vivo.
  • Bond Stability: The natural

    
    -glycosidic bond in adenosine or guanosine is susceptible to cleavage by phosphorylases (e.g., PNP) and acid hydrolysis. The 9-deazapurine forms a 
    
    
    
    -C bond with the ribose sugar. This bond is chemically inert to phosphorolysis, locking the drug in its nucleoside form and prolonging its half-life.
  • pKa Modulation: The N7 nitrogen in a natural purine acts as a hydrogen bond acceptor. In 9-deazapurines (pyrrolo[3,2-d]pyrimidines), the nitrogen is retained at the equivalent of position 7 (N5 in IUPAC numbering), preserving this interaction. However, the acidity of the pyrrole NH (vs. the imidazole NH) alters the tautomeric equilibrium, often favoring the keto form in 9-deazahypoxanthine derivatives.

1.2 Scaffold Comparison

The following diagram contrasts the natural purine core with the 9-deazapurine scaffold, highlighting the critical numbering shift and stability zones.

Deazapurine_Structure cluster_0 Natural Purine cluster_1 9-Deazapurine (Pyrrolo[3,2-d]pyrimidine) Purine N9 (Glycosidic Site) N7 (H-Bond Acceptor) Labile N-C Bond Deaza C9 (Carbon Substitution) N (Retained) Robust C-C Bond Purine:n9->Deaza:c9 Bioisosteric Replacement Properties Medicinal Impact: 1. Resistance to PNP cleavage 2. Mimics Transition State geometry 3. High metabolic stability Deaza:c9->Properties

Caption: Structural evolution from Purine to 9-Deazapurine, highlighting the critical N9-to-C9 substitution that confers enzymatic resistance.

Synthetic Methodologies: The C-Glycosylation Bottleneck

Synthesizing 9-deazapurines is significantly more challenging than standard nucleosides due to the difficulty of forming the


-glycosidic bond with stereochemical control.
2.1 Strategy A: The Lithiation-Addition Sequence (The "Immucillin" Route)

This is the gold-standard method for generating high-affinity PNP inhibitors like Forodesine. It relies on the nucleophilic addition of a lithiated base to a protected ribonolactone.

  • Base Preparation: 9-Deazapurines are protected (e.g., with MOM or SEM groups) and lithiated at the C9 position using n-BuLi or t-BuLi at cryogenic temperatures (-78°C).

  • Coupling: The lithiated species attacks a protected D-ribonolactone (or imino-lactone).

  • Reduction: The resulting hemiacetal is reduced (often with Et

    
    SiH/BF
    
    
    
    OEt
    
    
    ) to the riboside.
2.2 Strategy B: The Heck Coupling Approach

For simpler analogues, palladium-catalyzed cross-coupling can be used.

  • Reagents: 9-Iodo-9-deazapurine + Glycal (unsaturated sugar).

  • Catalyst: Pd(OAc)

    
     / Phosphine ligands.
    
  • Outcome: This often yields a mixture of anomers and requires careful separation.

2.3 Synthetic Workflow Diagram

The following flowchart details the convergent synthesis of a 9-deazapurine C-nucleoside via the lactone route.

Synthesis_Workflow Start1 9-Deazapurine Base (Protected) Step1 Step 1: Lithiation (n-BuLi, -78°C, THF) Generates C9-Li nucleophile Start1->Step1 Start2 D-Ribonolactone (Protected) Step2 Step 2: Nucleophilic Addition Base-Li attacks Lactone C1 Forms Hemiacetal Intermediate Start2->Step2 Electrophile Step1->Step2 Step3 Step 3: Stereoselective Reduction (Et3SiH, BF3·OEt2, -78°C to RT) Removes OH, sets Beta-configuration Step2->Step3 Step4 Step 4: Global Deprotection (TFA or H2/Pd) Yields Final C-Nucleoside Step3->Step4 Validation QC Check: 1H-NMR (Anomeric H) NOE (Beta-config) Step4->Validation

Caption: Convergent synthesis of 9-deazapurine C-nucleosides via the lithiated base addition to ribonolactone.

Therapeutic Applications & Case Studies

3.1 Oncology: PNP Inhibition (Forodesine)

Forodesine (Immucillin H) is a transition-state analogue designed to inhibit Purine Nucleoside Phosphorylase (PNP).[1][2][3]

  • Mechanism: PNP catalyzes the phosphorolysis of guanosine to guanine.[2] Forodesine mimics the oxocarbenium ion transition state of this reaction.

  • Causality: By inhibiting PNP, the drug causes an accumulation of intracellular dGTP (deoxyguanosine triphosphate).[4][5] High dGTP levels inhibit Ribonucleotide Reductase (RNR), preventing DNA synthesis.[1] This is selectively toxic to T-cells (T-cell Acute Lymphoblastic Leukemia), which have high kinase activity (dG

    
     dGTP) but low nucleotidase activity.[2]
    
3.2 Antivirals: RdRp Inhibition (Galidesivir)

Galidesivir (BCX4430) utilizes the 9-deaza scaffold (specifically an aza-C-nucleoside structure) to target RNA viruses (Ebola, Zika, Marburg).

  • Mechanism: It acts as a non-obligate chain terminator.[6] The viral RNA-dependent RNA polymerase (RdRp) incorporates Galidesivir-TP into the growing RNA strand.[7][8]

  • Structural Trick: The modified sugar and base geometry distort the active site, causing the polymerase to stall or terminate synthesis after incorporation, preventing viral replication.

Experimental Protocols

Protocol 4.1: Synthesis of 9-Deazaadenine C-Nucleoside (Lactone Route)

This protocol describes the coupling of a protected 9-deazaadenine with a ribonolactone.

Reagents:

  • 9-Deazaadenine (N-protected with SEM or Boc)

  • 2,3,5-Tri-O-benzyl-D-ribonolactone

  • n-Butyllithium (2.5 M in hexanes)

  • Triethylsilane (Et

    
    SiH)
    
  • Boron trifluoride diethyl etherate (BF

    
    OEt
    
    
    
    )

Procedure:

  • Lithiation: In a flame-dried flask under Argon, dissolve the protected 9-deazaadenine (1.0 eq) in anhydrous THF. Cool to -78°C. Add n-BuLi (1.1 eq) dropwise over 10 minutes. Stir for 30 minutes to generate the C9-lithiated species.

  • Addition: Dissolve the ribonolactone (1.1 eq) in anhydrous THF and add it dropwise to the lithiated base at -78°C. Stir for 2 hours. The solution should turn from yellow to pale orange.

  • Quench: Quench with saturated NH

    
    Cl solution at -78°C. Warm to room temperature (RT) and extract with Ethyl Acetate (3x). Dry over Na
    
    
    
    SO
    
    
    and concentrate.
  • Reduction: Dissolve the crude hemiacetal in anhydrous DCM/MeCN (1:1) at -78°C. Add Et

    
    SiH (3.0 eq) followed by BF
    
    
    
    OEt
    
    
    (3.0 eq). Allow the reaction to warm slowly to 0°C over 4 hours.
    • Note: The Lewis acid directs the hydride attack from the alpha-face, ensuring the desired beta-configuration of the C-nucleoside.

  • Purification: Quench with NaHCO

    
    . Extract with DCM. Purify via silica gel chromatography (Hexanes/EtOAc gradient).
    

Data Validation Table:

ParameterExpected ValueObservation Method
Yield (Coupling) 60-75%Mass balance after chromatography
Stereochemistry

-anomer (>95%)
1H-NMR (NOE between H1' and H4')
HRMS (ESI+)

consistent with formula
High-Res Mass Spectrometry
Appearance White/Off-white foamVisual Inspection
Protocol 4.2: Enzymatic Assay for PNP Inhibition

To verify the biological activity of the synthesized scaffold.

  • System: Recombinant human PNP enzyme.

  • Substrate: Inosine (1 mM) in phosphate buffer (50 mM, pH 7.4).

  • Reaction: Incubate PNP (10 nM) with varying concentrations of the 9-deazapurine analog (0.1 nM to 10

    
    M) for 10 minutes at 25°C.
    
  • Detection: Monitor the production of Uric Acid (if coupled with Xanthine Oxidase) or the depletion of Inosine via UV absorbance at 293 nm (conversion of Inosine to Hypoxanthine).

  • Analysis: Plot velocity vs. inhibitor concentration to determine IC

    
    .
    

References

  • Massive Bio. (2025).[5] Forodesine Hydrochloride: Mechanism of Action and Clinical Uses. Retrieved from [Link]

  • Oncohema Key. (2017).[2] Forodesine: Structure, Mechanism, and Clinical Studies. Retrieved from [Link]

  • Bentham Science. (2007). Forodesine (BCX-1777, Immucillin H) - A New Purine Nucleoside Analogue.[1] Retrieved from [Link]

  • National Institutes of Health (NIH) - PMC. (2018). Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. Retrieved from [Link]

  • PubChem. (2024). Galidesivir | C11H15N5O3 | CID 10445549. Retrieved from [Link]

Sources

Exploratory

Engineering Selectivity: Novel Nitrogen Heterocycles for Next-Gen Kinase Inhibitor Discovery

Executive Summary The discovery of kinase inhibitors has evolved from screening simple ATP-mimetics to the rational engineering of complex nitrogen heterocycles that exploit specific electronic and steric features of the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The discovery of kinase inhibitors has evolved from screening simple ATP-mimetics to the rational engineering of complex nitrogen heterocycles that exploit specific electronic and steric features of the ATP-binding pocket. While early generation inhibitors relied heavily on quinazoline and indazole scaffolds, the 2023–2024 FDA approval landscape highlights a paradigm shift toward bridgehead nitrogen systems (e.g., pyrazolo[1,5-a]pyrimidines) and macrocyclic constraints .

This guide analyzes the structural logic, synthetic pathways, and validation protocols for these novel scaffolds, focusing on how precise nitrogen placement ("Nitrogen Scan") drives potency and selectivity.

Part 1: Strategic Scaffold Design & The "Nitrogen Scan"

The "Nitrogen Scan" is a medicinal chemistry strategy where carbon atoms in a scaffold (e.g., indole) are systematically replaced with nitrogen. This alters the electrostatic potential surface (ESP) and hydrogen bond donor/acceptor (HBD/HBA) profiles without significantly changing steric bulk.

The 7-Azaindole vs. Indole Paradigm

A critical pivot in recent approvals (e.g., Capivasertib ) is the use of pyrrolo[2,3-d]pyrimidine (7-azaindole) over the traditional indole.

  • Mechanism: The N7 atom provides a critical H-bond acceptor for the kinase hinge region (typically interacting with the backbone NH of the gatekeeper+1 residue).

  • Acidity Modulation: The additional nitrogen lowers the pKa of the pyrrole NH, strengthening its H-bond donor capability to the hinge carbonyl.

  • Metabolic Stability: Pyrimidine fusion reduces electron density, making the ring less susceptible to oxidative metabolism compared to the electron-rich indole.

Bridgehead Nitrogen Systems: Pyrazolo[1,5-a]pyrimidine

Represented by Repotrectinib (Approved Nov 2023), this scaffold offers a unique vector for substitution that differs from flat bicyclic systems.

  • Vector Geometry: The bridgehead nitrogen prevents rotation, locking the orientation of substituents at C3 and C7.

  • Solubility: The dipole moment created by the bridgehead nitrogen significantly improves aqueous solubility compared to naphthalene or quinoline analogs.

Visualization: Kinase Binding Modes

The following diagram illustrates how these novel heterocycles interact with the ATP binding pocket, contrasting Type I binding with the macrocyclic approach.

KinaseBinding cluster_pocket ATP Binding Pocket Interactions Hinge Hinge Region (H-Bond Donor/Acceptor) Gatekeeper Gatekeeper Residue (Selectivity Filter) DFG DFG Motif (Asp-Phe-Gly) Scaffold Novel N-Heterocycle (e.g., Pyrazolo[1,5-a]pyrimidine) Scaffold->Hinge H-Bonds (N1/N3) Scaffold->Gatekeeper Hydrophobic Contact Warhead Electrophile/Macrocycle (Covalent/Constraint) Warhead->DFG Steric Block (Type II) Repotrectinib Repotrectinib (Macrocyclic + Bridgehead N) Repotrectinib->Scaffold Exemplifies Capivasertib Capivasertib (7-Azaindole Core) Capivasertib->Scaffold Exemplifies

Figure 1: Structural logic of novel nitrogen heterocycles within the kinase ATP pocket. Note the critical hinge interactions mediated by the bridgehead/ring nitrogens.

Part 2: Case Studies of Recent Approvals (2023-2024)

Repotrectinib (Augtyro) - The Macrocyclic Masterpiece

Target: ROS1, TRKA/B/C Scaffold: Macrocyclic Pyrazolo[1,5-a]pyrimidine Innovation: Repotrectinib addresses resistance mutations (e.g., ROS1 G2032R) by using a macrocyclic tether . This constrains the inhibitor into a bioactive conformation, minimizing the entropic penalty of binding. The compact pyrazolo[1,5-a]pyrimidine core fits snugly within the adenine pocket, while the macrocycle avoids steric clashes with the solvent-front mutations.

Capivasertib (Truqap) - The Pan-AKT Inhibitor

Target: AKT1/2/3 Scaffold: Pyrrolo[2,3-d]pyrimidine (7-azaindole) Innovation: Unlike earlier allosteric AKT inhibitors, Capivasertib is an ATP-competitive inhibitor. The 7-azaindole core mimics the adenine of ATP but with enhanced selectivity derived from a chiral amine linker interacting with the P-loop. The nitrogen-rich core ensures high solubility and oral bioavailability (F ≈ 29% in humans).

Comparative Data:

DrugTargetCore HeterocycleKey FeatureApproval
Repotrectinib ROS1/TRKPyrazolo[1,5-a]pyrimidineMacrocyclic constraintNov 2023
Capivasertib AKT1/2/3Pyrrolo[2,3-d]pyrimidineChiral amine linkerNov 2023
Fruquintinib VEGFRQuinazolineHigh potency/SelectivityNov 2023
Pirtobrutinib BTKPyrazolo[1,5-a]pyrimidineNon-covalent (Reversible)Jan 2023

Part 3: Advanced Experimental Protocols

Synthetic Protocol: Late-Stage Macrocyclization (Repotrectinib-style)

Constructing the macrocycle is the most challenging step. The following protocol utilizes a pentafluorophenyl diphenylphosphinate (FDPP) mediated coupling, favored for its mild conditions and high yield in closing medium-sized rings.

Reagents:

  • Precursor: Linear amino-acid functionalized pyrazolo[1,5-a]pyrimidine (0.25 g, 0.61 mmol).

  • Coupling Agent: FDPP (Pentafluorophenyl diphenylphosphinate).

  • Base: DIPEA (N,N-Diisopropylethylamine).

  • Solvent: DMF (Dimethylformamide) / DCM (Dichloromethane).

Step-by-Step Methodology:

  • Preparation: Dissolve the linear precursor (0.25 g) in anhydrous DMF (4.0 mL, 16 volumes). Ensure the system is under an inert nitrogen atmosphere.

  • Base Addition: Cool the solution to 0–5 °C. Slowly add a solution of DIPEA (0.6 mL, 8.0 eq) in DCM (1.8 mL).

  • Cyclization: Add FDPP (0.25 g, 1.1 eq) in a single portion at 0–5 °C. The use of FDPP minimizes racemization of the chiral center during ring closure.

  • Reaction: Allow the mixture to warm to 25–30 °C and stir for 1–2 hours. Monitor conversion by LC-MS (Target mass: [M+H]+).

  • Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate.

  • Purification: Flash column chromatography (MeOH/DCM gradient) yields the macrocyclic product.

Synthesis Start Linear Precursor (Amino-Acid Functionalized) Step1 1. Dissolve in DMF/DCM 2. Cool to 0°C Start->Step1 Step2 Add DIPEA (Base) Activates Carboxylate Step1->Step2 Step3 Add FDPP (Coupling Agent) Initiates Macrolactamization Step2->Step3 Step4 Stir 1-2h @ 25°C Monitor via LC-MS Step3->Step4 End Macrocyclic Kinase Inhibitor (Repotrectinib Analog) Step4->End

Figure 2: Synthetic workflow for FDPP-mediated macrocyclization of kinase inhibitors.

Functional Validation: NanoBRET™ Target Engagement Assay

To validate the intracellular potency and residence time of these novel heterocycles, the NanoBRET™ TE assay is superior to biochemical assays as it measures binding in live cells with intact membranes and ATP concentrations.

Principle: Energy transfer occurs between a NanoLuc® luciferase fused to the kinase (Donor) and a cell-permeable fluorescent tracer (Acceptor).[1] Displacement of the tracer by the test compound results in a loss of BRET signal.[2]

Protocol:

  • Transfection (Day 1):

    • Plate HEK293 cells in a 6-well plate.

    • Transfect with Kinase-NanoLuc® fusion vector using FuGENE® HD. Incubate 20–24 hours.

  • Seeding (Day 2):

    • Harvest cells and resuspend in Opti-MEM® (no phenol red).

    • Adjust density to 2 × 10^5 cells/mL.

    • Add NanoBRET™ Tracer (concentration determined by titration, typically 0.1–1.0 µM).

    • Dispense 38 µL of cell/tracer mix into white, non-binding surface 384-well plates.

  • Compound Treatment:

    • Add 2 µL of 20x test compound (serially diluted in DMSO/Opti-MEM).

    • Include "No Compound" (Max BRET) and "No Tracer" (Background) controls.

  • Incubation:

    • Incubate cells at 37 °C / 5% CO2 for 2 hours to allow equilibrium binding.

  • Measurement:

    • Add 10 µL of 5x NanoBRET™ Nano-Glo® Substrate/Extracellular Inhibitor solution.

    • Read immediately on a BRET-compatible plate reader (e.g., BMG PHERAstar).

    • Donor Channel: 450 nm (NanoLuc).[3]

    • Acceptor Channel: 610 nm (Tracer).[3]

  • Analysis:

    • Calculate BRET Ratio: (Signal 610 nm / Signal 450 nm).

    • Convert to milliBRET units (mBU).

    • Fit data to a 4-parameter logistic equation to determine intracellular IC50.

NanoBRET cluster_well 384-Well Plate (Live Cell) Cells HEK293 Cells (Kinase-NanoLuc) Binding Competitive Binding Equilibrium (2h) Cells->Binding Tracer Fluorescent Tracer (Binds Kinase) Tracer->Binding Compound Test Inhibitor (Novel Heterocycle) Compound->Binding Displaces Tracer Readout Plate Reader (BRET Ratio 610/450nm) Binding->Readout

Figure 3: NanoBRET™ Target Engagement workflow for determining intracellular affinity.

References

  • Nitrogen-containing heterocyclic drug products approved by the FDA in 2023: Synthesis and biological activity. European Journal of Medicinal Chemistry, 2024.[4][5] Link

  • Repotrectinib (Augtyro) Approval History. Drugs.com, 2023. Link

  • Discovery of Capivasertib (AZD5363), a Potent and Selective Inhibitor of AKT Kinases. Journal of Medicinal Chemistry, 2013. Link

  • NanoBRET™ Target Engagement Intracellular Kinase Assay Technical Manual. Promega Corporation. Link

  • Recent advances in the synthesis of bridgehead nitrogen heterocycles via transition metal-catalyzed C–H bond activation. Organic Chemistry Frontiers, 2020.[6] Link

  • Properties of FDA-approved small molecule protein kinase inhibitors: A 2024 Update. Blue Ridge Institute for Medical Research, 2024. Link

Sources

Foundational

The Ascendant Therapeutic Potential of Pyrrolo[3,2-d]pyrimidine Carbonitrile Derivatives: A Technical Guide

Introduction: The Strategic Convergence of a Privileged Scaffold and a Potent Pharmacophore In the landscape of medicinal chemistry, the pyrrolo[3,2-d]pyrimidine core, an isostere of purine, represents a "privileged scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Convergence of a Privileged Scaffold and a Potent Pharmacophore

In the landscape of medicinal chemistry, the pyrrolo[3,2-d]pyrimidine core, an isostere of purine, represents a "privileged scaffold." Its structural resemblance to adenine allows it to competitively bind to the ATP-binding sites of numerous enzymes, leading to a broad spectrum of biological activities.[1][2] The strategic incorporation of a carbonitrile (-C≡N) group onto this scaffold is a key design element. The carbonitrile moiety is a powerful and versatile pharmacophore known to enhance binding affinity, improve metabolic stability, and participate in key interactions with biological targets through its linear geometry and ability to act as a hydrogen bond acceptor. This guide provides an in-depth exploration of the biological activities of pyrrolo[3,2-d]pyrimidine carbonitrile derivatives, synthesizing current research to offer a forward-looking perspective for researchers and drug development professionals. While direct literature on the carbonitrile-substituted subclass is emerging, we will extrapolate from the well-established activities of the parent scaffold and related analogues to illuminate their therapeutic promise.

Anticancer Activity: A Multi-pronged Assault on Malignancy

The pyrrolo[3,2-d]pyrimidine scaffold is a cornerstone in the development of novel anticancer agents.[3] The introduction of a carbonitrile group can further potentiate this activity through enhanced target engagement and novel mechanistic possibilities.

Mechanism of Action: Kinase Inhibition

A primary mechanism of the anticancer activity of pyrrolopyrimidines is the inhibition of protein kinases, which are crucial regulators of cellular processes often dysregulated in cancer.[1] Pyrrolo[2,3-d]pyrimidine derivatives, the more extensively studied isomers, have shown significant promise as kinase inhibitors.[1][2][4][5][6] For instance, certain derivatives have been developed as potent inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinases, including mutant forms that confer resistance to standard therapies in Non-Small Cell Lung Cancer (NSCLC).[4][7] One study reported a pyrrolo[2,3-d]pyrimidine derivative that selectively inhibits the T790M mutant EGFR with an IC50 value of 0.21 nM, demonstrating remarkable potency and selectivity.[7] The carbonitrile group, with its strong electron-withdrawing nature, can significantly influence the electronic distribution of the pyrrolopyrimidine ring, potentially enhancing its binding to the kinase active site.

Signaling Pathway: Inhibition of EGFR Signaling

EGFR_Inhibition cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm EGFR EGFR Ras Ras EGFR->Ras Activates EGF EGF EGF->EGFR Binds Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Inhibitor Pyrrolo[3,2-d]pyrimidine Carbonitrile Derivative Inhibitor->EGFR Inhibits (ATP-competitive) Synthesis_Evaluation cluster_synthesis Synthesis cluster_evaluation Biological Evaluation Start Starting Materials (e.g., 4-hydroxycoumarin, arylglyoxal, 6-aminouracil) Reaction Multi-component Reaction (Reflux in Acetic Acid) Start->Reaction Purification Purification (Filtration, Washing) Reaction->Purification Product Pyrrolo[3,2-d]pyrimidine Derivative Purification->Product Anticancer Anticancer Assays (MTT, Apoptosis, Cell Cycle) Product->Anticancer Kinase Kinase Inhibition Assays (Enzymatic Assays) Product->Kinase Antimicrobial Antimicrobial Assays (MIC, Zone of Inhibition) Product->Antimicrobial Antiviral Antiviral Assays (Plaque Reduction) Product->Antiviral

Caption: Workflow for synthesis and biological evaluation.

In Vitro Anticancer Activity Evaluation

Cell Proliferation Assay (MTT Assay):

  • Cancer cell lines are seeded in 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

  • The cells are treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).

  • After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • The plates are incubated for a further 4 hours to allow the formation of formazan crystals by viable cells.

  • The supernatant is removed, and the formazan crystals are dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Apoptosis Assay (Annexin V/PI Staining):

  • Cells are treated with the test compounds for a defined period.

  • Both adherent and floating cells are collected and washed with phosphate-buffered saline (PBS).

  • The cells are resuspended in Annexin V binding buffer.

  • Annexin V-FITC and propidium iodide (PI) are added to the cell suspension, and the mixture is incubated in the dark.

  • The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells. [7]

Antibacterial Activity Evaluation

Agar Well Diffusion Method:

  • A standardized inoculum of the test bacteria is uniformly spread on the surface of an agar plate. [8][9]2. Wells are created in the agar using a sterile cork borer.

  • A specific volume of the test compound solution (at a known concentration) is added to each well. [8]4. The plates are incubated under appropriate conditions for the test bacteria.

  • The diameter of the zone of inhibition around each well is measured to determine the antibacterial activity. [8] Minimum Inhibitory Concentration (MIC) Determination:

  • Serial dilutions of the test compounds are prepared in a liquid growth medium in 96-well plates. [8]2. A standardized suspension of the test bacteria is added to each well.

  • The plates are incubated, and the lowest concentration of the compound that completely inhibits visible bacterial growth is determined as the MIC. [8]

Quantitative Data Summary

The following table summarizes the reported biological activities of some pyrrolopyrimidine derivatives. It is important to note that these are primarily for the pyrrolo[2,3-d]pyrimidine scaffold, as data for the pyrrolo[3,2-d]pyrimidine carbonitrile subclass is not yet widely available.

Compound ClassTargetActivityIC50 ValueCell Line/OrganismReference
Pyrrolo[2,3-d]pyrimidine DerivativeEGFR (T790M mutant)Anticancer0.21 nM-[7]
Pyrrolo[2,3-d]pyrimidine DerivativeEGFR (wild-type)Anticancer22 nM-[7]
Tricyclic Pyrrolo[2,3-d]pyrimidine-imineAntitumorCytotoxicity4.01 µMHT-29 (Colon Cancer)[10]
Tricyclic Pyrrolo[2,3-d]pyrimidine-imineAntitumorCytotoxicity4.55 µMHT-29 (Colon Cancer)[10]
Halogenated Pyrrolo[2,3-d]pyrimidineMulti-kinase inhibitorAnticancer29-59 µMVarious Cancer Cell Lines[5]

Conclusion and Future Directions

The pyrrolo[3,2-d]pyrimidine scaffold is a highly promising platform for the development of novel therapeutics. While research into the specific subclass of pyrrolo[3,2-d]pyrimidine carbonitrile derivatives is still in its nascent stages, the known biological activities of the parent scaffold and the well-understood role of the carbonitrile group as a potent pharmacophore strongly suggest a high potential for discovering new and effective therapeutic agents. Future research should focus on the targeted synthesis and evaluation of a diverse library of pyrrolo[3,2-d]pyrimidine carbonitrile derivatives. A systematic exploration of structure-activity relationships will be crucial for optimizing their potency, selectivity, and pharmacokinetic properties for various therapeutic applications, including oncology, infectious diseases, and inflammatory disorders.

References

  • Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. (2021). ResearchGate. [Link]

  • Kouhkan, M., Javahershenas, R., & Khalafy, J. (2021). Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria. Auctores Journals. [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. (2021). PubMed. [Link]

  • Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b]b[4][8]enzothiazole Derivatives via Microwave-Assisted Synthesis. (2022). PMC. [Link]

  • Evaluation of novel pyrrolopyrimidine derivatives as antiviral against gastroenteric viral infections. (2018). PubMed. [Link]

  • The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. (n.d.). Sci-Hub. [Link]

  • Synthesis and evaluation of novel 7 H-pyrrolo-[2,3- d]pyrimidine derivatives as potential anticancer agents. (2019). PubMed. [Link]

  • Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. (2024). PubMed. [Link]

  • Synthesis, anticancer and antimicrobiological activities of pyrrolo[2,3‐d]pyrimidines. (n.d.). Sílice (CSIC). [Link]

  • Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (n.d.). MDPI. [Link]

  • Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation. (2025). PMC. [Link]

  • (PDF) Synthesis of new pyrrolo[2,3-d]pyrimidine derivatives as antibacterial and antifungal agents. (2020). ResearchGate. [Link]

  • Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation. (n.d.). RSC Publishing. [Link]

  • Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. (2023). PubMed. [Link]

  • Pyrrolo[2,3-d]pyrimidines as EGFR and VEGFR kinase inhibitors: a comprehensive SAR review. (2023). PubMed. [Link]

  • Biological-Evaluation-of-Pyrrolo-3-2-d-pyrimidine-Derivatives-as-Antibacterial-Agents-against-Pathogenic-Bacteria.pdf. (2021). ResearchGate. [Link]

  • Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. (n.d.). PubMed. [Link]

  • Novel Pyrrolo[3,2- d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy. (2019). PubMed. [Link]

  • Synthesis and biological evaluation of some pyrrolo[2,3-d]pyrimidines. (2006). PubMed. [Link]

  • 4,7-Disubstituted 7H-Pyrrolo[2,3-d]pyrimidines and Their Analogs as Antiviral Agents against Zika Virus. (2021). ScienceOpen. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile from Pyrimidine Precursors: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile, a he...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile, a heterocyclic scaffold of significant interest in medicinal chemistry. The pyrrolo[3,2-d]pyrimidine core, an isomer of the biologically prevalent 7-deazapurines, serves as a crucial pharmacophore in the development of novel therapeutics, including kinase inhibitors and antitumor agents.[1][2] This document outlines a rational, multi-step synthetic strategy commencing from readily available pyrimidine precursors. We will delve into the chemical logic underpinning the chosen synthetic routes, provide step-by-step experimental procedures, and discuss potential challenges and optimization strategies. The protocols detailed herein are designed to be self-validating and are supported by authoritative references to ensure scientific rigor and reproducibility.

Introduction: The Significance of the Pyrrolo[3,2-d]pyrimidine Scaffold

The fusion of a pyrrole and a pyrimidine ring to form the pyrrolo[3,2-d]pyrimidine system creates a planar, bicyclic heterocycle that is a key structural motif in a variety of biologically active compounds.[3] While not found in nature, this synthetic scaffold has been extensively explored in drug discovery due to its ability to mimic purine bases and interact with a wide range of biological targets.[1] Derivatives of this core have demonstrated potent activities as kinase inhibitors, particularly targeting VEGFR2, HER2, and EGFR, which are implicated in various cancers.[2][3] The introduction of a carbonitrile group at the 2-position of the scaffold can significantly influence the molecule's electronic properties and its potential as a hydrogen bond acceptor, making 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile an attractive target for synthetic and medicinal chemists.

Strategic Approach to Synthesis

The synthesis of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile from pyrimidine precursors can be logically dissected into two key phases: the construction of the core pyrrolo[3,2-d]pyrimidine ring system and the subsequent introduction of the 2-carbonitrile functionality. The following diagram illustrates the overarching synthetic strategy.

Synthetic_Strategy cluster_0 Phase 1: Core Synthesis cluster_1 Phase 2: Functionalization Pyrimidine_Precursor Substituted Pyrimidine Pyrrolo_Pyrimidine_Core Pyrrolo[3,2-d]pyrimidine Intermediate Pyrimidine_Precursor->Pyrrolo_Pyrimidine_Core Annulation Functionalized_Core 2-Functionalized Pyrrolo[3,2-d]pyrimidine Pyrrolo_Pyrimidine_Core->Functionalized_Core Introduction of Precursor Group Target_Molecule 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile Functionalized_Core->Target_Molecule Conversion to Nitrile

Caption: High-level overview of the two-phase synthetic strategy.

Phase 1: Synthesis of the Pyrrolo[3,2-d]pyrimidine Core

A robust method for the construction of the pyrrolo[3,2-d]pyrimidine scaffold involves the annulation of a pyrrole ring onto a pyrimidine precursor. One effective approach starts from a 2,4-dichloropyrimidine derivative, which allows for sequential functionalization.

Protocol 1: Synthesis of 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine

This protocol is adapted from methodologies involving the synthesis of halogenated pyrrolo[3,2-d]pyrimidines.[1]

Materials:

  • 4,6-dichloropyrimidine

  • N-Bromosuccinimide (NBS)

  • Ammonia (in a suitable solvent like dioxane)

  • Palladium on carbon (Pd/C)

  • Hydrogen gas

  • Anhydrous solvents (THF, Dioxane)

Procedure:

  • Bromination of 4,6-dichloropyrimidine: To a solution of 4,6-dichloropyrimidine in a suitable solvent, add N-bromosuccinimide (NBS) portion-wise at room temperature. Monitor the reaction by TLC until the starting material is consumed.

  • Amination: The crude bromo-pyrimidine is then subjected to amination. This can be achieved by bubbling ammonia gas through the solution or by using a solution of ammonia in a solvent like dioxane.

  • Cyclization: The resulting aminopyrimidine undergoes a palladium-catalyzed intramolecular cyclization to form the pyrrolo[3,2-d]pyrimidine core. The reaction is typically carried out under a hydrogen atmosphere with a Pd/C catalyst.

  • Purification: The crude product is purified by column chromatography on silica gel to afford 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine.

StepReagents and ConditionsExpected YieldKey Considerations
14,6-dichloropyrimidine, NBS, solventHighReaction should be protected from light.
2Bromo-intermediate, Ammonia/DioxaneModerate to HighEnsure anhydrous conditions.
3Amino-intermediate, Pd/C, H2ModerateCatalyst loading and hydrogen pressure may need optimization.

Phase 2: Introduction of the 2-Carbonitrile Group

With the 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine intermediate in hand, the next critical step is the selective introduction of the cyano group at the 2-position. Two primary strategies are proposed here, leveraging established transformations in heterocyclic chemistry.

Strategy A: Sandmeyer-type Reaction from a 2-Amino Precursor

The Sandmeyer reaction is a classic and reliable method for converting an aromatic amine to a nitrile via a diazonium salt intermediate.[4][5][6][7] This requires the selective conversion of the 2-chloro group to an amino group.

Sandmeyer_Strategy Dichloro_Intermediate 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine Amino_Intermediate 2-amino-4-chloro-5H-pyrrolo[3,2-d]pyrimidine Dichloro_Intermediate->Amino_Intermediate Selective Amination Diazonium_Salt Diazonium Salt Intermediate Amino_Intermediate->Diazonium_Salt Diazotization (NaNO2, HCl) Target_Molecule 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile Diazonium_Salt->Target_Molecule Cyanation (CuCN)

Caption: Workflow for the Sandmeyer-type cyanation approach.

Protocol 2: Synthesis of 2-amino-4-chloro-5H-pyrrolo[3,2-d]pyrimidine

Procedure:

  • Dissolve 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine in a suitable solvent such as ethanol.

  • Add a solution of ammonia in ethanol and heat the reaction mixture in a sealed tube. The 2-position of the 2,4-dichloropyrimidine system is generally more reactive towards nucleophilic substitution.

  • Monitor the reaction by TLC. Upon completion, cool the reaction mixture and isolate the product by filtration or evaporation of the solvent followed by purification.

Protocol 3: Sandmeyer Reaction for 2-Cyanation

Procedure:

  • Diazotization: Suspend 2-amino-4-chloro-5H-pyrrolo[3,2-d]pyrimidine in an aqueous solution of a mineral acid (e.g., HCl) and cool to 0-5 °C. Add a solution of sodium nitrite (NaNO2) dropwise while maintaining the low temperature.

  • Cyanation: In a separate flask, prepare a solution of copper(I) cyanide (CuCN) in a suitable solvent. Add the freshly prepared diazonium salt solution to the CuCN solution.

  • Allow the reaction to warm to room temperature and stir until the evolution of nitrogen gas ceases.

  • Workup and Purification: Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and purify by column chromatography to yield 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile.

  • Dechlorination: The final step would involve the removal of the 4-chloro group, which can be achieved through catalytic hydrogenation (e.g., Pd/C, H2) to afford the target molecule, 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile.

Strategy B: Cyanation via a 2-Thioether Intermediate

An alternative route involves the conversion of the 2-chloro group to a 2-methylthioether, followed by oxidation to a sulfone and subsequent displacement with cyanide. This method avoids the potentially harsh conditions of the Sandmeyer reaction.[8][9]

Protocol 4: Synthesis of 4-chloro-2-(methylthio)-5H-pyrrolo[3,2-d]pyrimidine

Procedure:

  • To a solution of 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine, add sodium thiomethoxide (NaSMe).

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, quench the reaction with water and extract the product. Purify by column chromatography.

Protocol 5: Oxidation and Cyanation

Procedure:

  • Oxidation: Dissolve the 2-(methylthio) intermediate in a suitable solvent like dichloromethane (DCM) and treat with an oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) to form the corresponding sulfone.

  • Cyanation: The crude sulfone is then treated with a cyanide source, such as potassium cyanide (KCN) or sodium cyanide (NaCN), in a polar aprotic solvent like DMSO or DMF.

  • Heat the reaction mixture to facilitate the displacement of the sulfone group.

  • Workup and Purification: After cooling, the reaction is worked up by pouring into water and extracting the product. Purification by chromatography will yield 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile.

  • Dechlorination: As in Strategy A, the final step is the removal of the 4-chloro group via catalytic hydrogenation to give the desired product.

ParameterStrategy A (Sandmeyer)Strategy B (Thioether)
Key Intermediate 2-amino-4-chloro-5H-pyrrolo[3,2-d]pyrimidine4-chloro-2-(methylthio)-5H-pyrrolo[3,2-d]pyrimidine
Reagents NaNO2, HCl, CuCNNaSMe, m-CPBA, KCN
Potential Advantages Well-established for aromatic systems.Milder conditions for the cyanation step.
Potential Challenges Diazonium salts can be unstable.Oxidation step needs careful control to avoid side reactions.

Conclusion

The synthesis of 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile presents a challenging yet achievable goal for synthetic chemists. The strategies outlined in this guide, starting from readily available pyrimidine precursors, offer rational and experimentally grounded pathways to this valuable heterocyclic compound. The choice between the Sandmeyer-type reaction and the thioether displacement route will depend on the specific laboratory capabilities and the desired scale of the synthesis. Both routes leverage fundamental and well-documented transformations in heterocyclic chemistry, providing a solid foundation for the successful synthesis of this important scaffold for drug discovery.

References

  • Shaaban, M. R., & El-Sayed, N. N. E. (2018). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Journal of the Mexican Chemical Society, 62(1).
  • Kaur, K., & Kumar, V. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 18(11), 2791-2817.
  • Kalogirou, A. S., & Koutentis, P. A. (2019). Synthesis of 2-Cyanopyrimidines. Molbank, 2019(4), M1086.
  • Oehler, M., & Wengel, J. (2017). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Beilstein Journal of Organic Chemistry, 13, 1935-1941.
  • Sandmeyer Reaction. (n.d.). In Wikipedia. Retrieved February 12, 2026, from [Link]

  • Sandmeyer Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 12, 2026, from [Link]

  • Sandmeyer's Reaction. (n.d.). Pharmd Guru. Retrieved February 12, 2026, from [Link]

  • Makhseed, S., Juwairah, F., & El-Apasery, M. A. (2021).
  • Cavalla, J. F., & Willis, J. A. D. (1967). Substituted pyrrolo[3,4-d]pyrimidines: their preparation from 3-amino-4-cyano-3-pyrrolines. Journal of the Chemical Society C: Organic, 693-696.
  • Kumar, A. S., & Kumar, K. A. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 1-6.
  • Gangjee, A., Zhao, Y., Lin, L., & Raghavan, S. (2010). Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. Bioorganic & medicinal chemistry letters, 20(2), 753-756.
  • Hou, Z., Li, G., Wang, D., & Li, Z. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. European Journal of Medicinal Chemistry, 224, 113711.
  • Houlihan, W. J., & Parrino, V. A. (1982). New routes for the synthesis of pyrrolo-[3,2-d]- and -[2,3-d]-pyrimidine systems starting from a common pyrrole derivative. Journal of the Chemical Society, Perkin Transactions 1, 1363-1367.
  • Cherukupalli, S., & Merwin, L. A. (2017). Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. Bioorganic & medicinal chemistry, 25(1), 227-232.
  • Cherukupalli, S., et al. (2019). Novel Pyrrolo[3,2-d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy. Molecular Cancer Therapeutics, 18(10), 1787-1799.
  • Cherukupalli, S., et al. (2019). Diversity-oriented synthesis of functionalized pyrrolo[3,2-d]pyrimidines with variation of the pyrimidine ring nitrogen substituents. The Journal of organic chemistry, 68(18), 6984-6987.
  • Cherukupalli, S., et al. (2018). Novel 5′-Norcarbocyclic Derivatives of Bicyclic Pyrrolo- and Furano[2,3-d]Pyrimidine Nucleosides. Molecules, 23(10), 2663.
  • Cherukupalli, S., et al. (2020). Recent developments in dehydration of primary amides to nitriles. Organic Chemistry Frontiers, 7(16), 2284-2315.
  • Cherukupalli, S., et al. (2016). Novel 5-Substituted Pyrrolo[2,3-d]pyrimidines as Dual Inhibitors of Glycinamide... ACS medicinal chemistry letters, 7(5), 512-517.

Sources

Application

Application Notes & Protocols: Strategic N-Alkylation of the 5H-Pyrrolo[3,2-d]pyrimidine Core

Introduction: The Significance of the Pyrrolo[3,2-d]pyrimidine Scaffold The 5H-pyrrolo[3,2-d]pyrimidine ring system, a deazapurine isomer, is a privileged scaffold in medicinal chemistry and drug development. Its structu...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Pyrrolo[3,2-d]pyrimidine Scaffold

The 5H-pyrrolo[3,2-d]pyrimidine ring system, a deazapurine isomer, is a privileged scaffold in medicinal chemistry and drug development. Its structural resemblance to endogenous purines allows it to interact with a wide array of biological targets, including kinases, polymerases, and other enzymes. Consequently, derivatives of this core are integral to numerous therapeutic agents, particularly in oncology and virology.[1][2]

Modification of the 5H-pyrrolo[3,2-d]pyrimidine core is a critical strategy for optimizing drug candidates. Among these modifications, N-alkylation at the 5-position (the pyrrole nitrogen) is of paramount importance. The introduction of an alkyl group at this position profoundly influences the molecule's physicochemical and pharmacological properties, including:

  • Solubility and Bioavailability: Modulating lipophilicity to improve absorption and distribution.

  • Target Binding and Potency: The N5-substituent can form key interactions within a target's binding pocket or induce a specific conformation required for high-affinity binding.[3]

  • Selectivity: Fine-tuning the substituent can enhance selectivity for the desired target over off-targets, thereby reducing side effects.

  • Metabolic Stability: Blocking a potential site of metabolism to prolong the drug's half-life.

This guide provides an in-depth analysis of proven protocols for the N-alkylation of the 5H-pyrrolo[3,2-d]pyrimidine core, explaining the rationale behind experimental choices to empower researchers in their synthetic endeavors.

Core Mechanistic Principles of N-Alkylation

The N-H proton of the pyrrole moiety in the 5H-pyrrolo[3,2-d]pyrimidine system is acidic and can be removed by a suitable base to generate a nucleophilic pyrrolide anion. This anion serves as the key reactive intermediate for introducing alkyl substituents. The selection of a specific N-alkylation strategy is dictated by the nature of the desired alkyl group (R) and the overall chemical functionality of the starting material. Two primary, robust strategies are detailed herein: Direct SN2 Alkylation and the Mitsunobu Reaction .

G cluster_0 N-Alkylation Strategies Start 5H-Pyrrolo[3,2-d]pyrimidine Core Strategy1 Direct SN2 Alkylation (with Alkyl Halides) Start->Strategy1 Strategy2 Mitsunobu Reaction (with Alcohols) Start->Strategy2 Product N5-Alkyl-Pyrrolo[3,2-d]pyrimidine Strategy1->Product Strategy2->Product

Caption: Primary synthetic routes for N5-alkylation.

Protocol I: Direct N-Alkylation via Deprotonation

This is the most common and straightforward method, relying on the deprotonation of the pyrrole nitrogen followed by a nucleophilic attack on an alkyl electrophile (typically an alkyl halide or sulfonate). The choice of base is critical and depends on the substrate's acidity and the reactivity of the alkylating agent.

Method A: Using a Strong, Non-Nucleophilic Base (e.g., Sodium Hydride)

Expertise & Experience: This protocol is ideal for a wide range of primary and secondary alkyl halides. Sodium hydride (NaH) is a powerful, irreversible base that ensures complete deprotonation to the corresponding sodium salt, maximizing the concentration of the reactive nucleophile. The use of an anhydrous polar aprotic solvent like Dimethylformamide (DMF) or Tetrahydrofuran (THF) is essential, as NaH reacts violently with protic solvents like water or alcohols.

Trustworthiness: The reaction's progress is self-validating. The initial deprotonation is visibly confirmed by the cessation of hydrogen gas evolution. Subsequent conversion can be meticulously tracked by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the complete consumption of the starting material.

G cluster_workflow Workflow: Direct Alkylation with NaH A 1. Dissolve Substrate in Anhydrous DMF/THF (Inert Atmosphere) B 2. Cool to 0 °C A->B C 3. Add NaH (60% disp.) (Observe H2 evolution) B->C D 4. Stir 15-30 min C->D E 5. Add Alkyl Halide (R-X) Dropwise D->E F 6. Warm to RT Stir 1-12 h E->F G 7. Quench & Workup F->G H 8. Purify (Chromatography) G->H

Caption: Step-by-step workflow for NaH-mediated N-alkylation.

Detailed Step-by-Step Protocol:

  • Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the 5H-pyrrolo[3,2-d]pyrimidine substrate (1.0 eq).

  • Dissolution: Dissolve the substrate in anhydrous DMF or THF (approx. 0.1 M concentration).

  • Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Deprotonation: Carefully add sodium hydride (60% dispersion in mineral oil, 1.1–1.5 eq) portion-wise. Causality Note: Portion-wise addition is crucial to control the rate of hydrogen gas evolution and the initial exotherm.

  • Stirring: Stir the resulting suspension at 0 °C for 15-30 minutes. The reaction mixture may become a clearer solution as the sodium salt forms.

  • Alkylation: Add the alkylating agent (e.g., methyl iodide, benzyl bromide; 1.1–1.5 eq) dropwise via syringe.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 1-12 hours. Monitor the reaction's completion by TLC or LC-MS.

  • Quenching: Once the starting material is consumed, cool the flask back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution or water.

  • Extraction: Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).

  • Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure N5-alkylated product.[3]

Protocol II: The Mitsunobu Reaction

Expertise & Experience: The Mitsunobu reaction is a powerful and elegant method for N-alkylation that utilizes an alcohol as the alkylating agent.[4] It is particularly valuable for synthesizing derivatives from secondary alcohols, where the corresponding halides may be prone to elimination side reactions or difficult to prepare. The reaction proceeds via an SN2 mechanism, resulting in a complete inversion of stereochemistry at the alcohol's chiral center, a feature that is highly valuable in stereoselective synthesis.[4][5]

Trustworthiness: This protocol's success hinges on strictly anhydrous conditions and the precise order of reagent addition. The formation of characteristic byproducts, triphenylphosphine oxide and the dialkyl hydrazinedicarboxylate, confirms that the reaction chemistry has proceeded as expected. The primary challenge lies not in the reaction's reliability but in the subsequent purification to remove these stoichiometric byproducts.

Authoritative Grounding: The reaction is initiated by the nucleophilic attack of a phosphine, typically triphenylphosphine (PPh₃), on an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[6] This forms a betaine intermediate that deprotonates the pyrrole N-H. The resulting pyrrolide anion then displaces an activated alcohol (alkoxyphosphonium salt) in an SN2 fashion.[4]

G cluster_workflow Workflow: Mitsunobu N-Alkylation A 1. Dissolve Substrate, Alcohol & PPh3 in Anhydrous THF B 2. Cool to 0 °C A->B C 3. Add DEAD or DIAD Dropwise (Slowly!) B->C D 4. Warm to RT Stir 2-16 h C->D E 5. Concentrate Solvent D->E F 6. Purify Directly (Chromatography) E->F

Caption: Step-by-step workflow for Mitsunobu N-alkylation.

Detailed Step-by-Step Protocol:

  • Preparation: To a flame-dried, round-bottom flask under an inert atmosphere, add the 5H-pyrrolo[3,2-d]pyrimidine substrate (1.0 eq), the desired alcohol (1.1–1.5 eq), and triphenylphosphine (PPh₃, 1.5 eq).

  • Dissolution: Dissolve the solids in anhydrous THF (approx. 0.1–0.2 M concentration).

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Activation/Addition: Add DEAD or DIAD (1.5 eq) dropwise via syringe over 10-15 minutes. Causality Note: Slow addition is critical to control the exotherm and prevent the formation of undesired side products. A reddish-orange color often develops and may fade as the reaction proceeds.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor for the consumption of the starting material by TLC or LC-MS.

  • Workup: Upon completion, concentrate the reaction mixture directly under reduced pressure.

  • Purification: Purify the resulting residue by flash column chromatography. Expert Tip: The non-polar byproduct, triphenylphosphine oxide, can sometimes be challenging to separate. A solvent system with a gradual polarity gradient is often required for effective separation.

Comparative Summary of Protocols

FeatureProtocol I: Direct Alkylation (NaH)Protocol II: Mitsunobu Reaction
Alkylating Agent Alkyl Halides (R-X), Tosylates (R-OTs)Alcohols (R-OH)
Key Reagents Sodium Hydride (NaH)PPh₃, DEAD or DIAD
Typical Solvent Anhydrous DMF, THFAnhydrous THF, Dioxane
Temperature 0 °C to Room Temperature0 °C to Room Temperature
Advantages - High yields- Simple reagents- Easy byproduct removal- Readily scalable- Uses readily available alcohols- Ideal for secondary & chiral centers- Predictable stereochemical inversion
Disadvantages - Requires handling of pyrophoric NaH- Sensitive to moisture- Not suitable for base-sensitive substrates- Generates stoichiometric byproducts- Purification can be difficult- Reagents are hazardous

Conclusion

The N-alkylation of the 5H-pyrrolo[3,2-d]pyrimidine core is a fundamental transformation in the synthesis of novel therapeutics. The choice between a direct SN2 alkylation protocol and the Mitsunobu reaction is primarily dictated by the nature of the alkyl group to be installed. For simple primary and some secondary alkyl groups where the corresponding halide is available, direct alkylation with a strong base like sodium hydride offers a robust, scalable, and high-yielding pathway. For more complex, sterically hindered, or chiral secondary alcohols, the Mitsunobu reaction provides a powerful, albeit more complex, alternative that allows for precise stereochemical control. A thorough understanding of the mechanistic underpinnings of each protocol, as detailed in this guide, is essential for successful execution and troubleshooting.

References

  • Chemical Communications. Straightforward N-alkylation of diketopyrrolopyrroles through the Mitsunobu reaction with benzyl, α-branched, and chiral alcohols. Royal Society of Chemistry Publishing.

  • ResearchGate. Mitsunobu reaction-based derivatization resulting in O-alkylated....

  • ResearchGate. Straightforward N-alkylation of diketopyrrolopyrroles through Mitsunobu reaction with benzyl, α-branched, and chiral alcohols | Request PDF.

  • PubMed. Design, synthesis, and evaluation of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives: novel VEGFR2 kinase inhibitors binding to inactive kinase conformation.

  • Wikipedia. Mitsunobu reaction.

  • Organic Chemistry Portal. Mitsunobu Reaction - Common Conditions.

  • PubMed. Pyrrolo[2,3-d]pyrimidine synthesis through activation of N-benzyl groups by distal amides.

  • ScienceDirect. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu.

  • PubMed Central. The Effect of 5-Alkyl Modification on the Biological Activity of Pyrrolo[2,3-d]pyrimidine Containing Classical and Nonclassical Antifolates as Inhibitors of Dihydrofolate Reductase and as Antitumor and/or Antiopportunistic Infection Agents.

  • Royal Society of Chemistry Publishing. Pyrrolo[2,3-d]pyrimidine synthesis through activation of N-benzyl groups by distal amides - Organic & Biomolecular Chemistry.

  • Beilstein Journal of Organic Chemistry. Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions.

  • PubMed Central. Sterically Induced Conformational Restriction: Discovery and Preclinical Evaluation of Novel Pyrrolo[3, 2-d]pyrimidines as Microtubule Targeting Agents.

  • MDPI. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives.

  • PubMed. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations.

  • Reddit. N-alkylation of an almost non nucleophilic substrate : r/Chempros.

  • PubMed Central. Novel pyrrolopyrimidine derivatives: design, synthesis, molecular docking, molecular simulations and biological evaluations as antioxidant and anti-inflammatory agents.

  • Semantic Scholar. Pyrrolo[2,3-d]pyrimidine synthesis through activation of N-benzyl groups by distal amides.

  • PubMed Central. Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines.

  • Semantic Scholar. Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo [3,4-d]pyrimidine derivatives.

  • ResearchGate. (PDF) Novel pyrrolo[2,3-b]pyridine and pyrrolo[2,3-d] pyrimidine derivatives: Design, synthesis, and structure elucidation.

  • PubMed. Diversity-oriented synthesis of functionalized pyrrolo[3,2-d]pyrimidines with variation of the pyrimidine ring nitrogen substituents.

  • PubMed Central. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives.

  • PubMed Central. Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions.

Sources

Method

Application Note: 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile as a JAK Inhibitor Scaffold

This Application Note is designed for medicinal chemists and drug discovery scientists exploring the 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile scaffold as a novel chemotype for Janus Kinase (JAK) inhibition. While the i...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and drug discovery scientists exploring the 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile scaffold as a novel chemotype for Janus Kinase (JAK) inhibition.

While the isomeric pyrrolo[2,3-d]pyrimidine (7-deazapurine) is the industry standard for JAK inhibitors (e.g., Tofacitinib, Ruxolitinib), the pyrrolo[3,2-d]pyrimidine (9-deazapurine) scaffold represents a distinct IP space with unique vector geometries for accessing the kinase back-pocket and solvent front.

Introduction: The Scaffold Rationale

The Janus Kinase (JAK) family (JAK1, JAK2, JAK3, TYK2) mediates cytokine signaling via the JAK-STAT pathway. Most FDA-approved inhibitors utilize the ATP-competitive pyrrolo[2,3-d]pyrimidine core.

The 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile scaffold offers a strategic alternative:

  • Altered H-Bond Geometry: The shift of the hydrogen bond donor (NH) from position 7 (in [2,3-d]) to position 5 (in [3,2-d]) alters the hinge-binding angle, potentially improving selectivity against off-target kinases like EGFR or CDK.

  • The 2-Nitrile Handle: The C2-carbonitrile group serves two functions:

    • Electronic Tuning: It lowers the pKa of the scaffold, affecting the acidity of the N5-H hinge binder.

    • Selectivity Anchor: The linear nitrile group can project into the solvent front or interact with specific residues (e.g., Arginine) in the P-loop, a feature often exploited to differentiate between JAK isoforms.

Comparative Scaffold Architecture

The following diagram illustrates the structural divergence between the classic JAK scaffold and the proposed 5H-pyrrolo[3,2-d]pyrimidine core.

ScaffoldComparison cluster_0 Key Differences Classic Classic Scaffold (Pyrrolo[2,3-d]pyrimidine) Used in Tofacitinib Hinge Hinge Binding Region (ATP Pocket) Classic->Hinge N7-H Donor N1 Acceptor Novel Target Scaffold (5H-Pyrrolo[3,2-d]pyrimidine) 9-Deazapurine Isomer Novel->Hinge N5-H Donor N1/N3 Acceptor Vector Vector Geometry (Exit Vector) Novel->Vector IP Intellectual Property (Novelty) Novel->IP Selectivity Selectivity Profile (JAK1 vs JAK2) Novel->Selectivity

Caption: Structural comparison highlighting the distinct hinge-binding geometry of the 5H-pyrrolo[3,2-d]pyrimidine scaffold.

Chemical Synthesis Protocol

The synthesis of the core 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile requires a robust route that avoids N-alkylation at the wrong nitrogen during the early stages.

Reagents & Equipment[1][2]
  • Starting Material: 2-chloro-5H-pyrrolo[3,2-d]pyrimidine (CAS: 1119280-66-8).[1]

  • Cyanation Reagents: Zinc cyanide (Zn(CN)₂), Pd₂(dba)₃, dppf (1,1'-Bis(diphenylphosphino)ferrocene).

  • Solvents: Anhydrous DMF, DMA.

  • Equipment: Microwave reactor (preferred) or sealed pressure tube.

Step-by-Step Synthesis Workflow
Step 1: Protection of N5 (Optional but Recommended)

Direct cyanation can be sluggish due to the acidic N5-H poisoning the catalyst.

  • Dissolve 2-chloro-5H-pyrrolo[3,2-d]pyrimidine (1.0 eq) in THF.

  • Add SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride) (1.1 eq) and NaH (1.2 eq) at 0°C.

  • Stir at RT for 2 hours. Quench with water, extract with EtOAc.

  • Yield: Expect >85% of the N5-SEM protected chloride.

Step 2: Palladium-Catalyzed Cyanation
  • Charge: In a microwave vial, combine the N5-protected chloride (1.0 eq), Zn(CN)₂ (0.6 eq), Pd₂(dba)₃ (0.05 eq), and dppf (0.1 eq).

  • Solvent: Add anhydrous DMF (degassed).

  • Reaction: Heat at 120°C for 1 hour (Microwave) or 100°C for 12 hours (Thermal).

  • Workup: Dilute with EtOAc, wash with 1M NaOH (to remove zinc salts) and brine.

  • Purification: Silica gel chromatography (Hexane/EtOAc). The nitrile product is usually a white/off-white solid.

Step 3: Deprotection (Final Step)
  • Treat the N5-SEM nitrile with TFA (Trifluoroacetic acid) in DCM (1:1) for 1 hour.

  • Concentrate and neutralize with saturated NaHCO₃.

  • Result: 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile .

SynthesisWorkflow Start Start: 2-chloro-5H-pyrrolo[3,2-d]pyrimidine Protect Step 1: N5-Protection (SEM-Cl, NaH, THF) Start->Protect Yield >85% Cyanation Step 2: Pd-Catalyzed Cyanation (Zn(CN)2, Pd2(dba)3, dppf, 120°C) Protect->Cyanation C-Cl to C-CN Deprotect Step 3: Deprotection (TFA/DCM) Cyanation->Deprotect Remove SEM Final Product: 5H-pyrrolo[3,2-d]pyrimidine-2-carbonitrile Deprotect->Final Final Scaffold

Caption: Synthetic route for generating the 2-carbonitrile scaffold from the 2-chloro precursor.

SAR & Library Design Strategy

To convert this scaffold into a potent JAK inhibitor, you must functionalize the C4 position . The C4-Cl (if using 2,4-dichloro precursor) or C4-H requires modification to fill the ATP binding pocket.

Key Substitutions (C4 Position)
Substituent TypeRationaleExample Moiety
Hinge Interaction The core scaffold handles this (N5-H).--
Solvent Exposure Improve solubility and PK properties.N-methylpiperazine, Morpholine
Selectivity Filter Target the JAK2/JAK3 gatekeeper residues.Cyclohexyl-amine, substituted Anilines
Covalent Warhead For JAK3 selectivity (targeting Cys909).Acrylamide linked via piperidine

Critical Design Note: The 2-carbonitrile group is electron-withdrawing. This makes the C4 position more electrophilic, facilitating SNAr reactions with amines.

Biological Evaluation Protocols

Biochemical Kinase Assay (ADP-Glo™)

Objective: Determine IC₅₀ against JAK1, JAK2, JAK3, and TYK2.

Protocol:

  • Reagents: Recombinant JAK enzymes (Promega/Carna), Poly(Glu,Tyr) substrate, Ultra-Pure ATP, ADP-Glo Reagent.

  • Preparation: Dilute compounds in DMSO (10-point dose response, starting at 10 µM).

  • Reaction:

    • Mix Enzyme + Substrate + Compound in kinase buffer.

    • Initiate with ATP (at K_m for each isoform).

    • Incubate at RT for 60 min.

  • Detection: Add ADP-Glo reagent (40 min) -> Add Kinase Detection Reagent (30 min). Measure Luminescence.

  • Analysis: Fit curves using GraphPad Prism (Sigmoidal dose-response).

Cellular Selectivity Assays

Objective: Confirm pathway inhibition in a cellular context.

  • JAK1/JAK3 (T-cell assay): IL-2 stimulated STAT5 phosphorylation in PBMCs.

  • JAK2 (Erythroid assay): EPO stimulated STAT5 phosphorylation in TF-1 cells.

  • TYK2 (Interferon assay): IFNα stimulated STAT3 phosphorylation.

Self-Validation Check: A selective JAK1 inhibitor should inhibit IL-2/STAT5 (IC₅₀ < 100 nM) but spare EPO/STAT5 (IC₅₀ > 1 µM) to avoid anemia risks (a common side effect of JAK2 inhibition).

Troubleshooting & Optimization

  • Issue: Low solubility of the core scaffold.

    • Solution: The nitrile group reduces solubility compared to the parent heterocycle. Ensure the C4-substituent contains a solubilizing group (e.g., protonatable amine).

  • Issue: Poor cellular potency despite good enzymatic IC₅₀.

    • Solution: The 5H-pyrrolo[3,2-d]pyrimidine is a tautomer. Ensure the N5-H is free (not alkylated) for hinge binding. Check permeability (PAMPA assay).

  • Issue: Lack of Selectivity.

    • Solution: The 2-CN group is small. If selectivity is poor, consider extending the 2-position (e.g., 2-cyano-vinyl) or focusing on the C4-linker stereochemistry (e.g., using cis-octahydropyrrolo[3,4-c]pyrrole derivatives).

References

  • Synthesis of Pyrrolo[3,2-d]pyrimidine Derivatives: Title: "One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives" (Contextual reference for deazapurine synthesis methodologies). Source: J. Mex. Chem. Soc. URL:[Link][2]

  • JAK Inhibitor Structural Biology: Title: "Development, Optimization, and Structure–Activity Relationships of Covalent-Reversible JAK3 Inhibitors" Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Scaffold Characterization (2-Chloro precursor): Title: "2-Chloro-5H-pyrrolo[3,2-d]pyrimidine | C6H4ClN3" Source:[1] PubChem URL:[1][Link]

Sources

Application

Application Note: Palladium-Catalyzed Cross-Coupling of Pyrrolo[2,3-d]pyrimidines

Executive Summary The pyrrolo[2,3-d]pyrimidine scaffold (7-deazapurine) is a privileged pharmacophore in medicinal chemistry, serving as the core structure for blockbuster kinase inhibitors such as Tofacitinib (JAK inhib...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyrrolo[2,3-d]pyrimidine scaffold (7-deazapurine) is a privileged pharmacophore in medicinal chemistry, serving as the core structure for blockbuster kinase inhibitors such as Tofacitinib (JAK inhibitor) and Vemurafenib (BRAF inhibitor). Its structural resemblance to adenosine allows it to bind effectively to ATP-binding pockets. However, the electron-deficient nature of the pyrimidine ring, combined with the acidic pyrrole N–H, presents unique challenges in palladium-catalyzed cross-coupling.

This guide provides optimized protocols for the two most critical transformations in drug discovery: Suzuki-Miyaura C–C coupling and Buchwald-Hartwig C–N amination . It focuses on overcoming common failure modes such as catalyst poisoning, hydrodehalogenation, and regioselectivity issues.

Structural Considerations & Reactivity Profile[1][2][3]

The Electronic Bias

The 7-deazapurine system is an electron-deficient heteroaromatic. The electron density is pulled toward the pyrimidine nitrogens, making the C4 and C2 positions highly susceptible to nucleophilic attack and oxidative addition by Pd(0).

  • C4-Position: The most reactive site for oxidative addition (C–Cl/Br/I). It is the standard entry point for installing aryl or heteroaryl groups.

  • N7-Position: The pyrrole nitrogen (pKa ~13) is acidic. Without protection, it can deprotonate under basic coupling conditions, forming an insoluble poly-palladated species that kills catalytic turnover. Strategic protection (SEM, Boc, Tosyl) is mandatory for high yields.

  • C5-Position: Electron-rich (pyrrole-like). It is nucleophilic and prone to electrophilic aromatic substitution (e.g., halogenation) rather than direct Pd-coupling unless pre-functionalized.

Reactivity Map

The following diagram outlines the standard functionalization logic for the scaffold.

ReactivityMap Core 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (Scaffold) N7_Prot N7-Protection (SEM, Boc, Ts) Essential Pre-step Core->N7_Prot 1. Protect N-H C5_Func C5-Halogenation (NIS/NBS) Electrophilic Attack Core->C5_Func Direct Halogenation C4_Suzuki C4-Arylation (Suzuki-Miyaura) Most Reactive Site C4_Buchwald C4-Amination (Buchwald-Hartwig) Key for Kinase Hinge Binder N7_Prot->C4_Suzuki 2. Pd(0)/ArB(OH)2 N7_Prot->C4_Buchwald 2. Pd(0)/HNR2

Figure 1: Functionalization logic for the pyrrolo[2,3-d]pyrimidine scaffold. Note the priority of N7 protection before C4 coupling.

Protocol A: Suzuki-Miyaura Cross-Coupling (C–C Bond)

Application: Installation of aryl/heteroaryl groups at C4. Challenge: Hydrodehalogenation (replacement of Cl with H) is a common side reaction with electron-deficient heterocycles. Solution: Use of active catalyst systems with high turnover frequencies (TOF) and controlled water ratios.

Optimized Conditions Table
ComponentStandard Condition"Difficult" Substrate Condition
Precatalyst Pd(dppf)Cl₂·DCM (5 mol%)XPhos Pd G2 or Sphos Pd G2 (2–5 mol%)
Ligand (Included in precatalyst)(Included in precatalyst)
Base K₂CO₃ (2.0 equiv)K₃PO₄ (3.0 equiv)
Solvent 1,4-Dioxane / Water (4:1)THF / Water (10:1)
Temperature 80–100 °C60–80 °C
Atmosphere Nitrogen or Argon (Balloon)Argon (Schlenk line)
Step-by-Step Methodology
  • Preparation: To a reaction vial equipped with a magnetic stir bar, add the N-protected 4-chloropyrrolo[2,3-d]pyrimidine (1.0 equiv), Aryl Boronic Acid (1.2–1.5 equiv), and Base (K₂CO₃, 2.0 equiv).

  • Solvent Addition: Add 1,4-Dioxane and Water (ratio 4:1). The concentration of the substrate should be 0.1 M to 0.2 M.

    • Critical Step: Degas the solvent mixture by sparging with nitrogen for 10–15 minutes. Oxygen promotes homocoupling of the boronic acid and catalyst deactivation.

  • Catalyst Addition: Add Pd(dppf)Cl₂·DCM (0.05 equiv). Cap the vial immediately.

    • Why dppf? The large bite angle of the dppf ligand facilitates the reductive elimination step, which can be rate-limiting for bulky substrates [1].

  • Reaction: Heat the block to 90 °C. Monitor by LCMS or TLC.

    • TLC Visualization: Pyrrolopyrimidines are UV active (254 nm). The product usually fluoresces blue/purple under long-wave UV (365 nm).

  • Workup:

    • Cool to room temperature.[1]

    • Dilute with EtOAc and wash with water.

    • Scavenging: If the product is intended for biological assay, treat the organic layer with a metal scavenger (e.g., SiliaMetS® Thiol) for 2 hours to remove residual Pd.

  • Purification: Flash chromatography (Hexanes/EtOAc or DCM/MeOH).

Protocol B: Buchwald-Hartwig Amination (C–N Bond)[5]

Application: Installing amine side chains (hinge binders). Challenge: Catalyst poisoning by the nitrogen-rich substrate and product inhibition. Solution: Use of bulky dialkylbiaryl phosphine ligands (Buchwald Ligands) to prevent formation of inactive Pd-dimers.

Ligand Selection Strategy

The choice of ligand is binary based on the amine class.

BuchwaldLogic Start Select Amine Partner Primary Primary Amine (R-NH2) (Anilines, Alkyl amines) Start->Primary Secondary Secondary Amine (R2-NH) (Piperazines, Morpholines) Start->Secondary BrettPhos Ligand: BrettPhos Prevents bis-arylation High turnover Primary->BrettPhos RuPhos Ligand: RuPhos Excellent for 2° amines Steric bulk aids Red. Elim. Secondary->RuPhos

Figure 2: Decision tree for ligand selection in C–N coupling of pyrrolopyrimidines [2].

Optimized Methodology (Secondary Amines)
  • Preparation: In a glovebox or under strict Schlenk conditions, combine:

    • N-protected 4-chloropyrrolo[2,3-d]pyrimidine (1.0 equiv)

    • Secondary Amine (1.2 equiv)

    • Base: NaOtBu (1.5 equiv) or LiHMDS (2.0 equiv).

      • Note: NaOtBu is standard. Use LiHMDS if the substrate contains base-sensitive esters.

  • Catalyst System:

    • Precatalyst: RuPhos Pd G3 or G4 (2–5 mol%).

    • Alternative: Pd(OAc)₂ (5 mol%) + RuPhos (10 mol%) premixed in solvent for 5 mins.

  • Solvent: Anhydrous t-Amyl Alcohol or Toluene (0.2 M).

    • Why t-Amyl Alcohol? It solubilizes the polar heterocycle better than toluene and boosts the rate of transmetallation in amination reactions.

  • Reaction: Seal and heat to 80–100 °C for 4–12 hours.

  • Monitoring: Monitor consumption of the chloride.

    • Warning: If conversion stalls, do not add more catalyst immediately. Add 1 equivalent of free ligand (RuPhos) first; ligand oxidation often kills the active species.

Troubleshooting & Critical Parameters

N7-Protection is Non-Negotiable

Attempting these couplings on unprotected 7H-pyrrolo[2,3-d]pyrimidine usually results in <20% yield.

  • SEM (2-(Trimethylsilyl)ethoxymethyl): Best for lithiation and coupling. Removed with TFA or TBAF.

  • Tos (Tosyl): Good for Suzuki, but can be cleaved by amines in Buchwald conditions.

  • Boc: Labile. Can fall off at >80°C in basic media.

The "Black Precipitate" Issue

If the reaction mixture turns black immediately upon heating, Pd black has precipitated (catalyst death).

  • Cause: Lack of sufficient ligand to stabilize Pd(0) or presence of O₂.

  • Fix: Increase Ligand:Pd ratio to 2:1 or switch to a Palladacycle precatalyst (e.g., XPhos Pd G2/G3), which releases the active species slowly.

Dehalogenation (Hydrodehalogenation)

Observation: Mass spec shows M-34 (loss of Cl, gain of H).

  • Cause: Hydride source in the media (often from alcohols or excess amine β-hydride elimination).

  • Fix: Switch solvent to Toluene or Dioxane (non-protic). Ensure solvents are anhydrous.

References

  • Suzuki-Miyaura Optimization

    • Title: Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines.
    • Source:Molecules (MDPI), 2012.
    • URL:[Link]

  • Buchwald-Hartwig Ligand Effects

    • Title: Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald-Hartwig Amination.[2][3][4]

    • Source:ACS Omega, 2020.
    • URL:[Link]

  • General Review of Scaffold

    • Title: Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions.[5][6][7][8]

    • Source:Chemistry of Heterocyclic Compounds, 2012.[5]

    • URL:[Link]

Sources

Method

Solid-Phase Synthesis Strategies for Pyrrolo[3,2-d]pyrimidine Libraries: A Guide for Medicinal Chemists

An Application Guide and Protocol Abstract The pyrrolo[3,2-d]pyrimidine scaffold, an isomer of the biologically crucial purine system, is a cornerstone in modern medicinal chemistry. Its derivatives are key components in...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide and Protocol

Abstract

The pyrrolo[3,2-d]pyrimidine scaffold, an isomer of the biologically crucial purine system, is a cornerstone in modern medicinal chemistry. Its derivatives are key components in a multitude of therapeutic agents, including potent kinase inhibitors for oncology.[1][2][3] The demand for large, diverse libraries of these "7-deazapurine" analogs for high-throughput screening has driven the development of robust and efficient synthetic methodologies. Solid-Phase Organic Synthesis (SPOS) has emerged as a superior strategy for this purpose, offering streamlined purification, the potential for automation, and a modular approach to generating molecular diversity. This document provides a detailed guide to the strategic design and practical execution of solid-phase synthesis for creating focused libraries of pyrrolo[3,2-d]pyrimidines, aimed at researchers and professionals in drug discovery and development.

Foundational Principles: The Logic of Solid-Phase Synthesis

The power of SPOS lies in its central concept: a growing molecule is covalently attached to an insoluble polymer bead (the "solid support" or resin). Reagents and by-products in the solution phase are simply washed away after each reaction, eliminating the need for traditional, often time-consuming, purification steps like chromatography. The overall process follows a logical and repeatable workflow.

A critical component of this strategy is the linker , a chemical handle that connects the first building block to the resin. For the synthesis of small, drug-like molecules, traceless linkers are often the ideal choice. These linkers are designed to be cleaved in a way that leaves no residual atoms or "scar" on the final product; often, the point of attachment is simply replaced by a hydrogen atom.[4][5] This ensures that the linker does not interfere with the biological activity of the final compound.

Visualizing the Core Workflow

The entire solid-phase synthesis campaign can be visualized as a four-stage process, from initial resin preparation to the final, purified compound.

Solid-Phase Synthesis Workflow Resin 1. Resin Functionalization (Linker Attachment) Build 2. Sequential Synthesis (Building Block Addition & Core Formation) Resin->Build Immobilized Substrate Cleave 3. Cleavage (Release from Support) Build->Cleave Resin-Bound Product Purify 4. Purification (Isolation of Final Product) Cleave->Purify Crude Product

Caption: High-level workflow for solid-phase library synthesis.

Strategic Synthesis of a Pyrrolo[3,2-d]pyrimidine-2,4-dione Library

This guide details a diversity-oriented synthesis of a library of 1,3,5-trisubstituted pyrrolo[3,2-d]pyrimidine-2,4-diones. The strategy is adapted from established solution-phase chemistry and translated to a solid-phase format, showcasing how different points of diversity can be introduced in a modular fashion.[6][7] The core transformation involves the construction of the pyrimidine ring onto a resin-bound aminopyrrole precursor.

Key Chemical Transformation

The central reaction sequence involves the formation of a resin-bound urea intermediate, followed by an intramolecular cyclization to yield the desired heterocyclic core. This two-step process is highly efficient and tolerant of a wide range of functional groups, making it ideal for library synthesis.

Core Reaction start Resin-Bound Aminopyrrole R¹-NH-Pyrrole-COOR²-Linker-Resin mid Resin-Bound Urea R³-NH-CO-N(R¹)-Pyrrole-COOR²-Linker-Resin start:f1->mid:f1 + R³-N=C=O (Isocyanate) end Pyrrolo[3,2-d]pyrimidine Core Fused Ring System on Resin mid:f1->end:f1 1. Cl₃C-CO-Cl 2. Cs₂CO₃ (Base) (Cyclization)

Caption: Key reaction forming the pyrimidine-2,4-dione ring.

Detailed Experimental Protocols

Audience Advisory: These protocols assume familiarity with standard organic synthesis techniques, including handling of air- and moisture-sensitive reagents and proper safety procedures. All reactions should be performed in a well-ventilated fume hood.

Protocol 1: Preparation of Resin-Bound Aminopyrrole Precursor

This protocol describes the loading of the initial building block onto a 2-chlorotrityl chloride resin. This resin is chosen for its acid lability, allowing for mild cleavage conditions that preserve many functional groups.[8]

Materials:

  • 2-Chlorotrityl chloride resin (100-200 mesh, ~1.2 mmol/g loading)

  • Fmoc-protected aminopyrrole carboxylic acid (Building Block 1)

  • Dichloromethane (DCM), anhydrous

  • N,N-Diisopropylethylamine (DIPEA)

  • Methanol (MeOH)

  • Solid-phase synthesis vessel

Procedure:

  • Resin Swelling: Place the 2-chlorotrityl chloride resin (1.0 g, 1.2 mmol) in a synthesis vessel. Add anhydrous DCM (10 mL) and gently agitate for 30 minutes to swell the resin beads. Drain the solvent.

  • Building Block Activation: In a separate flask, dissolve the Fmoc-protected aminopyrrole carboxylic acid (2.0 eq, 2.4 mmol) in anhydrous DCM (15 mL). Add DIPEA (4.0 eq, 4.8 mmol).

  • Loading: Add the activated amino acid solution to the swollen resin. Agitate the mixture at room temperature for 4 hours.

  • Capping: To cap any unreacted trityl chloride sites, drain the reaction mixture and add a solution of DCM/MeOH/DIPEA (80:15:5 v/v/v, 10 mL). Agitate for 30 minutes.

  • Washing: Drain the capping solution and wash the resin sequentially with DCM (3 x 10 mL), DMF (3 x 10 mL), and MeOH (3 x 10 mL). Dry the resin under high vacuum.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (10 mL) for 20 minutes. Drain and repeat once. Wash the resin thoroughly with DMF (5 x 10 mL) and DCM (5 x 10 mL). Dry the resin to yield the resin-bound aminopyrrole.

Protocol 2: Urea Formation and Cyclization

This protocol builds the pyrimidine ring, introducing the first point of diversity (R³).

Materials:

  • Resin-bound aminopyrrole from Protocol 1

  • Assortment of isocyanates (R³-NCO)

  • Anhydrous Dichloromethane (DCM)

  • Trichloroacetyl chloride

  • Cesium carbonate (Cs₂CO₃)

  • Anhydrous Acetonitrile (MeCN)

Procedure:

  • Resin Preparation: Swell the resin from Protocol 1 (assuming 1.2 mmol scale) in anhydrous DCM (10 mL) for 30 minutes. Drain the solvent.

  • Urea Formation (Diversity Introduction): Add a solution of the desired isocyanate (R³-NCO, 3.0 eq, 3.6 mmol) in anhydrous DCM (10 mL) to the resin. Agitate at room temperature for 6 hours.

  • Washing: Drain the isocyanate solution and wash the resin thoroughly with DCM (5 x 10 mL) and then anhydrous MeCN (3 x 10 mL).

  • Cyclization: a. Suspend the washed resin in anhydrous MeCN (10 mL). b. Add trichloroacetyl chloride (2.0 eq, 2.4 mmol) and agitate for 1 hour at room temperature. c. Add Cs₂CO₃ (5.0 eq, 6.0 mmol) to the suspension. Agitate at 50°C for 12 hours.[6][7] Causality Note: Cesium carbonate is a mild, effective base for promoting this intramolecular cyclization without cleaving the acid-sensitive linker.

  • Final Wash: Cool the mixture to room temperature. Drain the solvent and wash the resin sequentially with MeCN (3 x 10 mL), water/DMF (1:1, 3 x 10 mL), DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL). Dry the resin under high vacuum. The resin now contains the final, fully-formed pyrrolo[3,2-d]pyrimidine product.

Protocol 3: Cleavage and Product Isolation

This final step releases the product from the solid support. The cleavage cocktail is designed to efficiently cleave the acid-labile linker while "scavenging" reactive cationic species that are formed.

Materials:

  • Product-bound resin from Protocol 2

  • Cleavage Cocktail (see table below)

  • Cold diethyl ether

Procedure:

  • Resin Preparation: Place the dry, product-bound resin (approx. 1.0 g) in a reaction vessel.

  • Cleavage: Add the freshly prepared Cleavage Cocktail (10 mL) to the resin. Agitate gently at room temperature for 2 hours. Safety Note: TFA is highly corrosive. Handle with extreme care in a fume hood.

  • Isolation: a. Filter the resin through a sintered funnel, collecting the filtrate. b. Wash the resin with an additional portion of fresh TFA (2 x 2 mL). c. Combine all filtrates and concentrate the volume under a gentle stream of nitrogen gas to approximately 1 mL. d. Add the concentrated solution dropwise to a flask containing cold diethyl ether (40 mL) with vigorous stirring. The crude product should precipitate as a solid.

  • Purification: Collect the solid by centrifugation or filtration. Wash with cold ether. The crude product can then be purified to a high degree using preparative reverse-phase HPLC.

Data and Reagent Summaries

Table 1: Recommended Cleavage Cocktail

The use of scavengers is critical to prevent side-reactions, particularly the re-alkylation of electron-rich residues by carbocations generated from the resin or protecting groups.[9][10]

ComponentRole% (v/v)Rationale
Trifluoroacetic Acid (TFA)Cleavage95%Strong acid that protonates and cleaves the acid-labile 2-chlorotrityl linker.
Triisopropylsilane (TIPS)Scavenger2.5%Efficiently quenches the trityl cation formed during cleavage, preventing side reactions.[9][10]
Water (H₂O)Scavenger2.5%Acts as a nucleophile to trap other potential cationic species.[9]
Table 2: Example Building Blocks for Library Diversification

This table illustrates the modular approach to library generation by varying the isocyanate building block.

EntryR¹ Group (on Pyrrole)R³ Group (from Isocyanate, R³-NCO)Expected Product Substitution
1-CH₂Ph (Benzyl)-CH₂CH=CH₂ (Allyl)5-Benzyl-1-allyl-pyrrolo[3,2-d]pyrimidine-2,4-dione
2-CH₂Ph (Benzyl)-Ph (Phenyl)5-Benzyl-1-phenyl-pyrrolo[3,2-d]pyrimidine-2,4-dione
3-CH₂Ph (Benzyl)-CH(CH₃)₂ (Isopropyl)5-Benzyl-1-isopropyl-pyrrolo[3,2-d]pyrimidine-2,4-dione
4-CH₂-(4-F-Ph)-Et (Ethyl)5-(4-Fluorobenzyl)-1-ethyl-pyrrolo[3,2-d]pyrimidine-2,4-dione

References

  • Traceless solid-phase synthesis of nitrogen-containing heterocycles and their biological evaluations as inhibitors of neuronal sodium channels. Journal of Combinatorial Chemistry, 2004. [Link]

  • Diversity-oriented synthesis of functionalized pyrrolo[3,2-d]pyrimidines with variation of the pyrimidine ring nitrogen substituents. The Journal of Organic Chemistry, 2003. [Link]

  • Traceless azido linker for the solid-phase synthesis of NH-1,2,3-triazoles via Cu-catalyzed azide-alkyne cycloaddition reactions. Organic Letters, 2010. [Link]

  • Recent advances in traceless linkers. Current Opinion in Drug Discovery & Development, 1999. [Link]

  • Diversity-Oriented Synthesis of Functionalized Pyrrolo[3,2-d]pyrimidines with Variation of the Pyrimidine Ring Nitrogen Substituents. ACS Publications, 2003. [Link]

  • Safety-Catch Linkers for Solid-Phase Peptide Synthesis. MDPI, 2023. [Link]

  • An original traceless linker strategy for solid-phase synthesis of N,N',N''-substituted guanidines. Chemistry, 2000. [Link]

  • Cleavage Cocktail Selection. CDN Scientific. [Link]

  • One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Revista de la Sociedad Química de México, 2015. [Link]

  • Solid-phase synthesis of tetrasubstituted pyrrolo[2,3-d]pyrimidines. Organic & Biomolecular Chemistry, 2012. [Link]

  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab, UC Irvine. [Link]

  • New routes for the synthesis of pyrrolo-[3,2-d]- and -[2,3-d]-pyrimidine systems starting from a common pyrrole derivative. RSC Publishing, 1985. [Link]

  • Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI, 2023. [Link]

  • Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Beilstein Journal of Organic Chemistry, 2017. [Link]

  • Cleavage Cocktails; Reagent B. Aapptec Peptides. [Link]

  • A cleavage cocktail for methionine-containing peptides. Journal of Peptide Research, 1999. [Link]

  • Design and Synthesis of pyrrolo[3,2-d]pyrimidine Human Epidermal Growth Factor Receptor 2 (HER2)/epidermal Growth Factor Receptor (EGFR) Dual Inhibitors: Exploration of Novel Back-Pocket Binders. Journal of Medicinal Chemistry, 2012. [Link]

  • Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Thieme Chemistry, 2019. [Link]

  • Mastering Organic Synthesis: The Role of Pyrrolo[3,2-d]pyrimidine Derivatives. NINGBO INNO PHARMCHEM CO.,LTD., 2024. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing the Solubility of 5H-pyrrolo[3,2-d]pyrimidine Derivatives in DMSO

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and practical solutions for overcoming solubility challenge...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and practical solutions for overcoming solubility challenges with 5H-pyrrolo[3,2-d]pyrimidine derivatives in Dimethyl Sulfoxide (DMSO). These heterocyclic compounds, while promising, often present significant dissolution hurdles that can impede research progress. This document is designed to provide you with the causal understanding and actionable protocols necessary to resolve these issues effectively.

Introduction: Why is This Compound Class Problematic?

The 5H-pyrrolo[3,2-d]pyrimidine scaffold is a purine isostere, a privileged structure in medicinal chemistry. However, its planar, aromatic, and heteroatom-rich nature contributes to strong crystal lattice energy. Molecules with high crystal lattice energy require more energy to be dispersed into a solvent, often resulting in poor solubility. Studies have shown that aromatic six-membered heterocyclic compounds with two or more heteroatoms, a category that includes pyrimidines, are frequently associated with low solubility in DMSO.[1][2][3] Furthermore, many promising lead compounds incorporating a pyrimidine moiety have demonstrated poor solubility in both DMSO and aqueous media.[4]

This guide will walk you through a logical progression of troubleshooting steps, from simple physical interventions to more complex formulation adjustments, to ensure your compounds are successfully solubilized for accurate and reproducible downstream experiments.

Troubleshooting Flowchart: A Step-by-Step Decision Guide

When encountering a solubility issue with your 5H-pyrrolo[3,2-d]pyrimidine derivative, this workflow provides a logical sequence of actions. Start at the top and proceed based on the outcome of each step.

Solubility_Troubleshooting cluster_0 Initial Observation cluster_1 Phase 1: Verify Basics cluster_2 Phase 2: Apply Physical Energy cluster_3 Phase 3: Formulation Adjustment cluster_4 Outcome start Compound fails to dissolve in DMSO at desired concentration check_purity 1. Confirm Compound Purity & Form - Is it the correct polymorph? - Is it highly crystalline? start->check_purity Begin Troubleshooting check_dmso 2. Verify DMSO Quality - Use fresh, anhydrous DMSO? - Is the bottle old or potentially wet? check_purity->check_dmso vortex 3. Vortex Thoroughly - At least 2-5 minutes check_dmso->vortex heat 4. Gentle Heating - Heat to 40-60°C - Check thermal stability first vortex->heat If not dissolved success Compound Dissolved - Proceed with experiment - Note: Solution may be supersaturated. Use promptly. vortex->success If dissolved sonicate 5. Sonicate - Bath sonicator for 15-30 min - Observe for dissolution heat->sonicate If not dissolved heat->success If dissolved cosolvent 6. Introduce a Co-solvent - e.g., NMP, PEG 400, ethanol - Start with 10% (v/v) sonicate->cosolvent If precipitation or insolubility persists sonicate->success If dissolved ph_adjust 7. Adjust pH (for ionizable compounds) - Add a small amount of acid (e.g., HCl) to protonate basic nitrogens cosolvent->ph_adjust If co-solvent is insufficient cosolvent->success If dissolved fail Still Insoluble - Re-evaluate required concentration - Consider chemical modification (prodrug) cosolvent->fail If pH adjustment is not applicable and co-solvent fails ph_adjust->success If dissolved ph_adjust->fail If still insoluble

Caption: A logical workflow for troubleshooting solubility issues.

Frequently Asked Questions (FAQs)

Q1: My highly pure 5H-pyrrolo[3,2-d]pyrimidine derivative won't dissolve in fresh DMSO, even at a low concentration. What is the most likely cause?

A1: The most likely cause is the solid-state properties of your compound. Highly pure compounds often form highly ordered, stable crystal lattices.[5] This crystalline form has a lower energy state and is thermodynamically less soluble than its amorphous (non-crystalline) counterpart.[6] Many synthetic procedures, especially those ending with a crystallization step for purification, yield the most stable, least soluble polymorph.

Immediate Actions:

  • Apply Physical Energy: Before altering the solvent system, attempt to overcome the crystal lattice energy using physical methods. Proceed sequentially with vigorous vortexing, gentle heating, and sonication as outlined in the flowchart and detailed in the protocols below.

  • Check Compound History: Combinatorial and medicinal chemistry efforts often produce amorphous solids initially, which appear more soluble.[6] If your compound has been stored for a long time or subjected to freeze-thaw cycles, it may have crystallized into a less soluble form.[6][7]

Q2: I managed to dissolve my compound with heating, but it crashed out of solution upon cooling. What's happening?

A2: You created a supersaturated solution. By heating, you provided enough energy to dissolve the compound beyond its equilibrium solubility at room temperature.[5] Upon cooling, the solution becomes thermodynamically unstable, and the excess solute precipitates, often reforming a stable crystalline structure that is even harder to redissolve.[6]

Solutions:

  • Use Immediately: If your experimental protocol allows, use the solution while it is still warm and fully dissolved.

  • Formulate with a Co-solvent: A co-solvent can increase the equilibrium solubility at room temperature, stabilizing the solution. The use of co-solvents is a highly effective technique to enhance the solubility of poorly soluble drugs.[8][9] See Protocol 2 for guidance.

  • Re-evaluate Concentration: Your target concentration may be too high for this specific compound in pure DMSO. Determine the kinetic solubility to find a workable concentration range.

Q3: Why does sonication work, and are there any risks?

A3: Sonication works by a process called acoustic cavitation. The ultrasonic waves create and collapse microscopic bubbles in the solvent. This collapse generates localized zones of intense pressure and temperature, providing the energy needed to break apart the solute's crystal lattice and facilitate dissolution.[6] It is a very effective method and can even redissolve compounds that have precipitated due to water uptake or freeze-thaw cycles.[7]

Risks & Precautions:

  • Compound Degradation: While generally safe, prolonged sonication with a high-energy probe sonicator can generate heat and potentially degrade thermally labile compounds.[10] A sonicating water bath is a gentler, more common choice for solubility enhancement.[10][11]

  • Heating the Sample: Even a water bath sonicator can warm the sample over time.[11][12] Monitor the temperature of your sample, especially if sonicating for extended periods (e.g., >15 minutes).

Q4: My DMSO is from a previously opened bottle. Could this be the problem?

A4: Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[13] The presence of even small amounts of water can dramatically decrease the solubility of many organic compounds.[7] This is because the properties of DMSO-water mixtures make it more difficult for the solvent to form the "cavity" necessary to accommodate a solute molecule.[7]

Best Practices:

  • Use Anhydrous DMSO: Always use a fresh, sealed bottle of high-purity, anhydrous DMSO (or an equivalent grade) for preparing stock solutions.

  • Aliquot: For frequently used DMSO, consider aliquoting a larger bottle into smaller, tightly sealed vials under an inert atmosphere (like argon or nitrogen) to minimize repeated exposure to air.

Q5: Can I use pH modification for a 5H-pyrrolo[3,2-d]pyrimidine derivative?

A5: Yes, this can be a very powerful technique. The pyrrolo[3,2-d]pyrimidine core contains basic nitrogen atoms. By adding a small amount of acid, you can protonate these sites. The resulting salt form is ionized and typically exhibits significantly higher solubility in a polar solvent like DMSO than the neutral free base.[14][15][16][17]

Considerations:

  • Compound Stability: Ensure your compound is stable at a lower pH.

  • Downstream Application: Consider the compatibility of the acidified DMSO stock with your subsequent assay. The final concentration of the acid in your assay should be low enough to not affect the experimental outcome (e.g., cell viability, enzyme activity).

Data & Methods

Quick Reference Table: Troubleshooting Strategies
MethodPrinciple of ActionBest ForKey Considerations
Gentle Heating Increases kinetic energy to overcome crystal lattice forces.Initial attempts with highly crystalline compounds.Risk of creating unstable supersaturated solutions; check compound thermal stability.
Sonication Acoustic cavitation provides localized energy for dissolution.Stubbornly insoluble compounds; redissolving precipitates.Use a water bath for gentle treatment; monitor for temperature increase.[7][12]
Use of Co-solvents Alters the overall polarity of the solvent system to better match the solute.Stabilizing solutions, especially after heating; when pure DMSO is insufficient.Co-solvents can affect downstream assays; check for compatibility and toxicity.[9]
pH Adjustment Converts a poorly soluble neutral compound to its more soluble ionized (salt) form.Compounds with basic (or acidic) functional groups.Ensure compound stability at the new pH; verify assay compatibility.[15][17]
Use Anhydrous DMSO Prevents water-induced reduction in solvent capacity.All situations; a foundational best practice.Water significantly reduces DMSO's solvating power for many compounds.[7]
Detailed Experimental Protocols
Protocol 1: Standard Dissolution Using Physical Methods

This protocol details the systematic application of physical energy to achieve dissolution.

  • Preparation:

    • Weigh the desired amount of your 5H-pyrrolo[3,2-d]pyrimidine derivative into a clean, dry glass vial.

    • Add the calculated volume of fresh, anhydrous DMSO to reach your target concentration. Use a bottle that has been recently opened.[13]

  • Vortexing:

    • Cap the vial tightly.

    • Vortex the mixture at maximum speed for 2-5 minutes. Visually inspect for undissolved particles.

  • Gentle Heating (if necessary):

    • Place the vial in a heating block or water bath set to 40-50°C. Do not exceed 60°C unless you have confirmed the thermal stability of your compound.[6][11]

    • Periodically remove the vial and vortex for 30 seconds. Continue this process for 10-15 minutes.

  • Sonication (if necessary):

    • Place the (capped) vial in a sonicating water bath.

    • Sonicate for 15-30 minutes.[10] Check the solution every 5-10 minutes. If the water in the bath becomes warm, replace it with cool water.

  • Final Assessment:

    • After the procedure, hold the vial against a light source to check for any remaining particulate matter. A successfully dissolved solution should be perfectly clear.

    • Note: If heating was used, be aware this may be a supersaturated solution. Use it promptly before precipitation can occur.[5]

Protocol 2: Dissolution Using a Co-solvent

This protocol is for instances where physical methods are insufficient. N-methyl-2-pyrrolidone (NMP) is a common and effective co-solvent.[4]

  • Co-solvent Preparation:

    • Prepare a 90:10 (v/v) mixture of DMSO:NMP. For example, to make 1 mL of the co-solvent mixture, combine 900 µL of anhydrous DMSO with 100 µL of NMP.

  • Dissolution:

    • Weigh your compound into a clean vial.

    • Add the prepared DMSO:NMP co-solvent mixture to the vial.

  • Apply Physical Methods:

    • Repeat the steps of vortexing, gentle heating, and/or sonication as described in Protocol 1. The presence of the co-solvent often makes these steps more effective at lower temperatures and shorter durations.

  • Optimization:

    • If solubility is still limited, the percentage of NMP can be increased (e.g., to 20% or 30%). However, always consider the tolerance of your downstream assay to the co-solvent.

Visualizing the Solubility Problem

The challenge of dissolving a crystalline solid is a battle against its strong intermolecular forces. The solvent must provide enough energy to break apart the crystal lattice and surround each individual molecule.

Caption: Dissolution requires overcoming lattice energy with solvation energy.

References

  • High Throughput Sonication: Evaluation for Compound Solubilization. Bentham Science. Available from: [Link]

  • Samples in DMSO: What an end user needs to know. Ziath. Available from: [Link]

  • Techniques for solubility enhancement of poorly soluble drugs: An overview. ResearchGate. Available from: [Link]

  • Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. International Journal of Pharmaceutical Sciences and Research. Available from: [Link]

  • Solubility Effects | Practical Solubility Science. Prof Steven Abbott. Available from: [Link]

  • Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available from: [Link]

  • A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. Available from: [Link]

  • Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. PMC. Available from: [Link]

  • Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. PMC. Available from: [Link]

  • DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing. Acme-Hardesty. Available from: [Link]

  • How to dissolve a poorly soluble drug?. ResearchGate. Available from: [Link]

  • Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical Pharmaceutical and Allied Sciences. Available from: [Link]

  • Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. ACS Publications. Available from: [Link]

  • Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. ACS Publications. Available from: [Link]

  • DMSO wont dilute my pure compound. How to solve this?. ResearchGate. Available from: [Link]

  • (PDF) Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. ResearchGate. Available from: [Link]

  • How long can we sonicate solution prepared in DMSO. Can I sonicate it for 15 minutes at 20%?. ResearchGate. Available from: [Link]

  • What Ultrasonic Method Is Recommended for Dissolving Brequinar in DMSO?. ResearchGate. Available from: [Link]

  • Solubility Enhancement of Drugs. International Journal of Pharmaceutical Research and Applications. Available from: [Link]

Sources

Optimization

optimizing reaction conditions for nucleophilic aromatic substitution on pyrimidines

Pyrimidine Optimization Hub Technical Support Ticket System | Ticket #PYR-404 Status: Open Assigned Specialist: Senior Application Scientist Introduction: Beyond "Add Base and Heat" Welcome to the Pyrimidine Optimization...

Author: BenchChem Technical Support Team. Date: February 2026

Pyrimidine Optimization Hub

Technical Support Ticket System | Ticket #PYR-404 Status: Open Assigned Specialist: Senior Application Scientist

Introduction: Beyond "Add Base and Heat"

Welcome to the Pyrimidine Optimization Hub. If you are here, you likely encountered the classic pyrimidine paradox: the ring is theoretically electron-deficient, yet your reaction is either stalled, regiochemically scrambled, or hydrolyzed to a pyrimidinone.

Nucleophilic Aromatic Substitution (


) on pyrimidines is governed by a delicate balance of electronic activation  (LUMO energy) and transition state stabilization  (Meisenheimer complex). This guide moves beyond standard textbook protocols to address the specific electronic and steric anomalies of the pyrimidine scaffold.
Module 1: The Regioselectivity Crisis (C4 vs. C2)

User Issue: "I have a 2,4-dichloropyrimidine. I want to substitute at C2, but the nucleophile keeps hitting C4 (or I get a mixture)."

Root Cause Analysis

In 2,4-dichloropyrimidines, the C4 position is kinetically favored over C2.[1]

  • Mechanism: Attack at C4 leads to a Meisenheimer intermediate where the negative charge is delocalized onto the Nitrogen at N3 (para-like resonance). Attack at C2 places charge on nitrogens that are less able to stabilize it relative to the C4 pathway's extended conjugation.

  • The Exception (C2 Selectivity): C2 selectivity is rare but achievable if you manipulate the steric/electronic environment or use specific nucleophile classes (e.g., tertiary amines).

Troubleshooting Decision Tree

Regioselectivity cluster_legend Key Rule Start Substrate: 2,4-Dichloropyrimidine C5_Sub Is there a substituent at C5? Start->C5_Sub C5_Type Type of C5 Group? C5_Sub->C5_Type Yes Standard Standard Kinetic Control: Favors C4 Substitution C5_Sub->Standard No (H) C5_Type->Standard EWG (e.g., -CN, -CF3) Reinforces C4 Steric Steric Bulk at C5? (e.g., -NO2, -I) C5_Type->Steric Bulky Group C2_Hack Advanced C2 Strategy: Use Tertiary Amine (N-dealkylation) or C6-EDG influence Standard->C2_Hack Need C2 product? Steric->Standard Usually C4 (C5 hinders C4 slightly, but electronic bias wins) Rule C4 is Kinetic Product C2 requires blocking C4 or specific catalysis

Figure 1: Decision logic for predicting and controlling regioselectivity in 2,4-dichloropyrimidines.

Corrective Protocols
  • To Target C4 (Standard):

    • Temp: Keep low (

      
       to RT).
      
    • Stoichiometry: 1.0 equivalent of nucleophile. Excess leads to disubstitution.

    • Base: DIPEA or

      
      .
      
  • To Target C2 (The "Impossible" Route):

    • Block C4: Start with a 4-alkoxy or 4-amino pyrimidine (synthesize C4 first, then C2).

    • The Tertiary Amine Trick: Reacting 5-substituted-2,4-dichloropyrimidines with tertiary amines can selectively yield the C2-amine product via an in situ N-dealkylation mechanism.[1][2] This is a high-value "gotcha" to be aware of [1].

Module 2: The "Stalled Reaction" (Reactivity Enhancement)

User Issue: "My pyrimidine has electron-donating groups (EDGs) or is unactivated. I've refluxed in DMF for 24 hours with no conversion."

Root Cause Analysis

Standard


 relies on the ring being electron-deficient.[3] If you have an EDG (like a methyl or methoxy group) on the ring, the LUMO energy increases, making nucleophilic attack difficult.
The Solution: Fluorinated Solvent Activation

Do not just increase heat (which causes tar). Switch the solvent to HFIP (Hexafluoroisopropanol) or TFE (Trifluoroethanol) .

  • Mechanism: These solvents are strong Hydrogen Bond Donors (HBD). They form H-bonds with the leaving group (chloride) and the ring nitrogens. This pulls electron density away from the ring, effectively "activating" it without adding strong acids that might kill your nucleophile [2].

Comparative Data: Standard vs. Activated Conditions

VariableStandard ProtocolActivated Protocol (Recommended)
Solvent DMF, DMSO, NMPHFIP or TFE
Temperature


Base

,

None (or weak organic base)
Workup Aqueous extraction (emulsions)Evaporate & Load (Volatile solvent)
Success Rate Low for electron-rich ringsHigh (Microsolvation effect)
Protocol: HFIP-Mediated

  • Dissolve: Pyrimidine (1.0 equiv) and Nucleophile (1.1 equiv) in HFIP (

    
    ).
    
  • Additive: If the nucleophile is an amine salt, add 1.1 equiv of TEA. If free amine, no base is needed.

  • Reaction: Stir at RT. Monitor by LCMS. If slow, heat to

    
     in a sealed tube (HFIP b.p. is 
    
    
    
    ).
  • Workup: Remove HFIP under reduced pressure (rotovap). The residue can often be purified directly or triturated.

Module 3: Side Reaction Mitigation

User Issue: "I see a mass of M-Cl+OH (Hydrolysis) or M+OEt (Solvolysis)."

Troubleshooting Guide
SymptomDiagnosisFix
Product mass = Target + 16 (Oxygen) Hydrolysis. Water in solvent or wet base (

is hygroscopic) attacked the C-Cl bond.
1. Use anhydrous solvents.2.[4][5] Switch to organic bases (DIPEA/TEA) which introduce no water.3. Use molecular sieves in the reaction vessel.
Product mass = Target + 46 (OEt) Solvolysis. You used Ethanol/Methanol as solvent, and the alkoxide attacked.1. Switch to Isopropanol (sterically hindered, less nucleophilic) or t-Amyl alcohol .2. Use a non-nucleophilic solvent (THF, Dioxane).
Unexpected N-Alkylation Ambident Nucleophile. Your nucleophile (e.g., imidazole, amide) attacked via N instead of C/O, or vice versa.1. Control the counter-ion.

promotes hard nucleophiles;

promotes soft.2. Use specific protecting groups on competing sites.
Module 4: Mechanism & Visualization

Understanding the transition state allows you to predict failure points.

Mechanism cluster_factors Stabilizing Factors (Speed up Reaction) Reactants Reactants (Pyrimidine-Cl + Nuc) TS Meisenheimer Complex (High Energy) Reactants->TS Nucleophilic Attack (Rate Limiting) Product Product (Pyrimidine-Nuc + Cl-) TS->Product Aromatization (Fast) EWG EWG on Ring (Lowers LUMO) EWG->TS H_Bond HFIP/TFE Solvent (Stabilizes LG & N-) H_Bond->TS LG Leaving Group (F >> Cl > Br) LG->Reactants Inductive Effect

Figure 2: Kinetic pathway of


. Note that Fluorine (F) is the best leaving group because its high electronegativity lowers the energy barrier of the first step (Nucleophilic Attack), which is rate-limiting.
Frequently Asked Questions (FAQ)

Q: Why is 5-bromo-2,4-dichloropyrimidine reacting at C4? I thought the steric bulk of Bromine would push it to C2? A: Electronic effects usually trump steric effects in pyrimidines. The C5-Bromine is an Electron Withdrawing Group (EWG). It acidifies the ring, making C4 even more electrophilic. The "para-like" resonance stabilization at C4 is too strong to be overruled by the moderate steric bulk of a bromine atom.

Q: Can I use microwave irradiation? A: Yes, microwave irradiation is excellent for pyrimidine


. It is particularly useful for C2 substitutions or deactivated rings.
  • Protocol:

    
     for 10-30 mins in EtOH or NMP.
    
  • Warning: Watch for pressure buildup if using volatile amines.

Q: My product is water-soluble and I can't extract it. How do I isolate it? A: This is common with amino-pyrimidines.

  • Evaporation: If you used HFIP/TFE/MeOH, just rotovap.

  • Catch-and-Release: Use an SCX (Strong Cation Exchange) cartridge. Load the reaction mixture (acidified), wash with MeOH (removes non-basic impurities), then elute product with

    
     in MeOH.
    
References
  • Lee, M., et al. (2015).[6] "Regioselective Control of the

    
     Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles." The Journal of Organic Chemistry, 80(15), 7757–7763.[6] 
    
  • Dandela, R., et al. (2019).[7] "HFIP Promoted Low-Temperature

    
     of Chloroheteroarenes Using Thiols and Amines." The Journal of Organic Chemistry, 84(22), 16485-16492. 
    
  • WuXi AppTec. (2019). "Regioselectivity of

    
     Reaction of Dichloropyrimidines." QM Magic Class, Chapter 29. 
    

Sources

Troubleshooting

Technical Support Center: Crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile

Welcome to the technical support center for the crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies for obtaining high-quality crystals of this compound and its derivatives. The methodologies and principles discussed herein are grounded in established crystallographic techniques and aim to provide a rational approach to overcoming common crystallization challenges.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, providing a foundational understanding before proceeding to detailed troubleshooting.

Q1: What are the most critical factors to consider before attempting to crystallize 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile?

A1: The success of any crystallization experiment hinges on three primary factors:

  • Purity of the Compound: Impurities can significantly hinder or even prevent crystal growth by interfering with the formation of a uniform crystal lattice.[1][2][3][4] It is imperative to ensure your starting material is of high purity, ideally >95%, as determined by techniques such as NMR, HPLC, or LC-MS. The presence of even small amounts of impurities can lead to the formation of oils, amorphous precipitates, or no crystallization at all.[2][5]

  • Solvent Selection: The choice of solvent is paramount.[3] An ideal solvent will exhibit moderate solubility for the compound at room temperature and high solubility at an elevated temperature.[3] This temperature-dependent solubility gradient is the driving force for crystallization upon cooling.[3] For pyrrolopyrimidine derivatives, which can be sparingly soluble, a thorough solvent screen is essential.

  • Control of Supersaturation: Crystallization occurs from a supersaturated solution. The rate at which supersaturation is achieved dictates the quality of the resulting crystals. Slow, controlled changes in conditions (e.g., temperature, solvent concentration) are crucial for growing large, well-defined single crystals suitable for X-ray diffraction.[3]

Q2: What are some recommended starting solvents for the crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile?

A2: Given the heterocyclic nature of the pyrrolopyrimidine core, a range of solvents with varying polarities should be considered. Based on literature for similar compounds and general principles, the following solvents are good starting points for screening:

  • Polar Aprotic Solvents: Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are often effective for dissolving poorly soluble heterocyclic compounds.[6][7] However, their high boiling points can make them challenging for slow evaporation methods. They are often used as the primary solvent in vapor or liquid diffusion techniques with a less polar anti-solvent.

  • Alcohols: Ethanol and methanol can be effective, particularly if the compound has hydrogen bonding capabilities.[6]

  • Esters and Ketones: Ethyl acetate and acetone are moderately polar solvents that can be suitable.[8]

  • Chlorinated Solvents: Dichloromethane (DCM) is a common choice but its volatility can lead to rapid crystallization.[6]

  • Aromatic Solvents: Toluene can sometimes disrupt π-stacking interactions, which may be beneficial for crystallization.[6]

A systematic screening of these solvents, both individually and as binary mixtures, is highly recommended.

Q3: My compound is only soluble in high-boiling point solvents like DMF and DMSO. How can I crystallize it?

A3: This is a common challenge with many nitrogen-containing heterocyclic compounds.[7] When direct cooling or slow evaporation is not feasible due to the high boiling point of the solvent, diffusion-based methods are the preferred approach:

  • Vapor Diffusion: In this technique, a solution of your compound in a high-boiling point solvent (e.g., DMF, DMSO) is placed in a small, open vial. This vial is then sealed inside a larger container that contains a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor slowly diffuses into the solution of your compound, reducing its solubility and inducing crystallization.[9]

  • Liquid-Liquid Diffusion (Solvent Layering): This method involves carefully layering a less dense anti-solvent on top of a solution of your compound in a denser, good solvent.[9] Diffusion occurs at the interface of the two solvents, gradually creating a zone of supersaturation where crystals can form.

II. Troubleshooting Guide: From Amorphous Precipitate to Single Crystal

This section provides a structured approach to troubleshooting common issues encountered during the crystallization of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile.

Problem 1: No Crystals Form, Solution Remains Clear

Causality Analysis: This issue typically arises from either insufficient supersaturation or the presence of inhibitors to nucleation.

Troubleshooting Workflow:

G start Oiling Out Occurs check_purity Verify Compound Purity (>95%) start->check_purity recrystallize Perform further purification if necessary check_purity->recrystallize Impure reduce_concentration Dilute the solution with more of the 'good' solvent check_purity->reduce_concentration Pure recrystallize->reduce_concentration slow_cooling Decrease the cooling rate reduce_concentration->slow_cooling change_solvent Try a different solvent or solvent/anti-solvent system slow_cooling->change_solvent Still Oiling Out success Crystals Form slow_cooling->success change_solvent->reduce_concentration

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the NMR Spectral Analysis of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile

Introduction: The Structural Challenge of a Privileged Scaffold The 5H-pyrrolo[3,2-d]pyrimidine scaffold, an isomer of the biologically crucial purine ring system, represents a "privileged structure" in medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Structural Challenge of a Privileged Scaffold

The 5H-pyrrolo[3,2-d]pyrimidine scaffold, an isomer of the biologically crucial purine ring system, represents a "privileged structure" in medicinal chemistry and drug development. Its derivatives have shown significant potential as inhibitors for various kinases and other enzymes.[1][2] The specific analogue, 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, incorporates a nitrile group, a common pharmacophore that can act as a hydrogen bond acceptor or a reactive handle for further chemical modification.

Accurate and unambiguous structural elucidation is the bedrock upon which all further development rests. While several analytical techniques can provide pieces of the puzzle, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for providing a detailed atomic-level map of molecular connectivity and environment in solution.[3] This guide offers an in-depth, predictive analysis of the ¹H and ¹³C NMR spectra of this molecule, provides a robust experimental protocol for data acquisition, and compares the utility of NMR with other key analytical techniques.

Part 1: Predictive NMR Spectral Analysis and Structural Assignment

The power of NMR lies in its ability to report on the unique electronic environment of each nucleus. For a molecule like 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, the interplay between the electron-rich pyrrole ring, the electron-deficient pyrimidine ring, and the strongly electron-withdrawing nitrile group creates a distinct and interpretable spectral fingerprint. The structure and numbering scheme used for this analysis is shown below.

Chemical structure of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile with atom numbering
¹H NMR Spectroscopy: A Proton's-Eye View

In a suitable deuterated solvent like DMSO-d₆ (chosen for its ability to dissolve a wide range of organic molecules and its high boiling point), we can predict the following signals for the five non-exchangeable protons:

  • N-H Proton (H5): The proton on the pyrrole nitrogen is expected to be significantly deshielded due to its acidic nature and involvement in potential hydrogen bonding with the solvent. It will appear as a broad singlet far downfield, likely in the range of δ 12.0-13.0 ppm . Its broadness is a result of quadrupole broadening from the adjacent ¹⁴N nucleus and chemical exchange.

  • Pyrimidine Protons (H4, H6): These protons are attached to the electron-deficient pyrimidine ring. They will be in the aromatic region, significantly downfield. H4 is adjacent to two nitrogen atoms, making it the most electron-poor proton on the heterocyclic system. We predict H4 to resonate at approximately δ 9.0-9.2 ppm . H6 is adjacent to only one nitrogen and the fused pyrrole ring, placing it slightly upfield relative to H4, likely around δ 8.8-9.0 ppm . These two protons would likely appear as sharp singlets, assuming no significant long-range coupling.

  • Pyrrole Protons (H7, H8): These protons reside on the more electron-rich pyrrole ring. However, they are still part of an overall electron-deficient fused system. H7 is adjacent to the pyrimidine ring, which will draw electron density away, shifting it downfield to around δ 7.8-8.0 ppm . H8 is adjacent to the pyrrole nitrogen and further from the pyrimidine ring, placing it upfield relative to H7, predicted in the range of δ 6.8-7.0 ppm . These two protons will appear as doublets due to coupling with each other, with a typical aromatic coupling constant of ³J(H,H) ≈ 2.5-3.5 Hz.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information, revealing the electronic environment of each carbon atom.

  • Nitrile Carbon (C2-CN): The carbon of the nitrile group is characteristically found in a distinct region of the spectrum, predicted to be around δ 115-120 ppm .[4]

  • Pyrimidine Carbons (C2, C4, C6, C4a, C7a): The carbons within the electron-deficient pyrimidine ring will be significantly downfield. C2, bonded to three nitrogen atoms (two in the ring, one in the nitrile), will be highly deshielded, likely appearing around δ 155-158 ppm . C4 and C6 are also significantly deshielded due to the adjacent nitrogens, predicted in the δ 150-154 ppm range. The bridgehead carbons, C4a and C7a, will be located where the two rings are fused. C7a, at the junction with the electron-rich pyrrole ring, may be slightly upfield of C4a. These are quaternary carbons and will likely appear in the δ 145-155 ppm region.

  • Pyrrole Carbons (C7, C8): The carbons of the pyrrole ring are generally more shielded than their pyrimidine counterparts. C7, being closer to the electron-withdrawing pyrimidine ring, is predicted to be around δ 125-130 ppm . C8, adjacent to the nitrogen, is expected to be the most shielded of the aromatic carbons, likely appearing around δ 105-110 ppm .

Data Summary: Predicted NMR Assignments
Position ¹H Chemical Shift (δ, ppm) ¹H Multiplicity ¹³C Chemical Shift (δ, ppm)
2--155-158
2-CN--115-120
49.0-9.2s150-154
4a--145-155
512.0-13.0br s-
68.8-9.0s150-154
77.8-8.0d125-130
7a--145-155
86.8-7.0d105-110

s = singlet, d = doublet, br s = broad singlet

The Self-Validating System: 2D NMR for Unambiguous Confirmation

While 1D NMR provides excellent initial data, 2D NMR experiments are essential for creating a self-validating and trustworthy structural assignment.[5]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment directly correlates each proton signal with the carbon it is attached to. It would be used to definitively link the predicted proton signals for H4, H6, H7, and H8 to their corresponding carbon signals (C4, C6, C7, and C8), confirming the assignments in the table above.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. This is the key to assembling the molecular puzzle. For instance, the proton H8 should show a correlation to the bridgehead carbon C7a and to C7. The proton H7 should show correlations to C8 and the bridgehead carbons C4a and C7a. Crucially, the pyrimidine proton H4 should show a correlation to the quaternary carbon C2, confirming the position of the nitrile group.

Part 2: Experimental Protocol & Workflow

Achieving high-quality, reproducible NMR data requires a standardized protocol. The following steps outline a robust methodology for the analysis of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile.

Step-by-Step Experimental Protocol
  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the solid sample.

    • Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is ideal for nitrogen-containing heterocyles as it effectively solubilizes them and allows for the observation of exchangeable N-H protons.[6]

    • Vortex the sample until fully dissolved.

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Setup & Calibration:

    • Use a spectrometer with a minimum field strength of 400 MHz for adequate signal dispersion.

    • Insert the sample into the magnet and allow it to thermally equilibrate for 5-10 minutes.

    • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

    • Shim the magnetic field to achieve optimal homogeneity, using the lock signal as a reference. Aim for a narrow, symmetrical peak shape for the residual solvent signal.

  • Data Acquisition:

    • ¹H NMR: Acquire a 1D proton spectrum with 16-32 scans. Use a spectral width of approximately 16 ppm and a relaxation delay of 2-5 seconds.

    • ¹³C NMR: Acquire a proton-decoupled 1D carbon spectrum. Due to the lower sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

    • 2D HSQC: Acquire a gradient-selected HSQC spectrum to correlate one-bond C-H connections.

    • 2D HMBC: Acquire a gradient-selected HMBC spectrum to observe long-range (2-3 bond) C-H correlations. Optimize the long-range coupling delay for an average J-coupling of 8 Hz.

  • Data Processing:

    • Apply Fourier transformation to the acquired free induction decays (FIDs).

    • Phase correct all spectra manually.

    • Calibrate the ¹H spectrum by setting the residual DMSO solvent peak to δ 2.50 ppm. Calibrate the ¹³C spectrum using the DMSO solvent peak at δ 39.52 ppm.

    • Integrate the signals in the ¹H spectrum.

    • Analyze the 2D spectra to build the final, confirmed structural assignment.

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_acq Data Acquisition (≥400 MHz) cluster_proc Data Processing & Analysis dissolve Dissolve 5-10 mg in 0.6 mL DMSO-d6 transfer Transfer to NMR Tube dissolve->transfer lock_shim Lock & Shim proton 1D ¹H Spectrum lock_shim->proton carbon 1D ¹³C Spectrum proton->carbon hsqc 2D HSQC carbon->hsqc hmbc 2D HMBC hsqc->hmbc process FT, Phasing, Calibration assign_1d Initial 1D Assignment process->assign_1d confirm_2d Confirm with 2D Data (HSQC/HMBC) assign_1d->confirm_2d structure Final Structure Elucidation confirm_2d->structure cluster_prep cluster_prep cluster_prep->lock_shim cluster_acq cluster_acq cluster_acq->process

Caption: Workflow for NMR-based structural elucidation.

Part 3: A Comparative Guide to Analytical Techniques

While NMR is paramount for detailed structural analysis in solution, a comprehensive characterization often relies on a suite of analytical techniques.[7] Understanding the strengths and weaknesses of each allows researchers to select the most appropriate method for their specific question.

Technique Principle Strengths Weaknesses Best For...
NMR Spectroscopy Measures the absorption of radiofrequency energy by atomic nuclei in a magnetic field.- Provides unambiguous connectivity through scalar coupling (¹H-¹H, ¹H-¹³C).[8]- Non-destructive.- Reflects the structure in solution, which is often more biologically relevant.- Relatively low sensitivity (mg scale).- Requires soluble sample.- Complex mixtures can be difficult to analyze.- De novo structure determination of pure compounds.- Isomer differentiation.- Conformational analysis in solution.
Mass Spectrometry (MS) Measures the mass-to-charge ratio of ionized molecules.- Extremely high sensitivity (pg-ng scale).- Provides accurate molecular weight and elemental composition (HRMS).[3]- Fragmentation patterns can offer structural clues.[9]- Does not directly reveal atomic connectivity.- Isomers often cannot be distinguished without chromatography.- Can be destructive.- Confirming molecular formula.- Detecting trace impurities.- Analyzing complex mixtures when coupled with chromatography (LC-MS, GC-MS).
X-ray Crystallography Measures the diffraction of X-rays by a single crystal.- Provides the absolute, unambiguous 3D structure of a molecule.[10]- Gold standard for determining stereochemistry and solid-state conformation.- Requires a high-quality single crystal, which can be very difficult or impossible to grow.- The solid-state structure may not represent the conformation in solution.- Absolute proof of structure for a new chemical entity.- Studying intermolecular interactions in the solid state.- Guiding structure-based drug design.[11]
Logical Framework for Technique Selection

The choice of analytical technique is driven by the research objective. A logical approach ensures that the most efficient and informative data is collected at each stage of development.

G start Research Question q1 Is this a novel compound? start->q1 q2 Is the molecular formula known? q1->q2 No hrms High-Resolution MS (Determine Formula) q1->hrms Yes q4 Is the sample pure? q2->q4 Yes q2->hrms No q3 Is 3D structure/stereochemistry critical? xray X-Ray Crystallography (Determine 3D Structure) q3->xray Yes lcms LC-MS (Assess Purity/Mixture) q3->lcms No nmr 1D/2D NMR (Determine Connectivity) q4->nmr Yes q4->lcms No hrms->nmr nmr->q3

Caption: Decision tree for selecting an analytical technique.

Conclusion

For a molecule of interest like 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, NMR spectroscopy is not merely an analytical technique; it is the primary tool for definitive structural elucidation in a biologically relevant state. By combining predictive analysis with a robust, multi-dimensional experimental approach (¹H, ¹³C, HSQC, and HMBC), researchers can achieve a trustworthy and self-validated assignment of the molecular structure. While techniques like Mass Spectrometry and X-ray Crystallography provide essential, complementary data regarding molecular formula and solid-state structure, respectively, NMR provides the fundamental connectivity map required for the confident advancement of a compound in the drug discovery pipeline.

References

  • Silva, A. M. S., et al. (2011). Advanced NMR techniques for structural characterization of heterocyclic structures. In Recent Advances in Pharmaceutical Sciences. Research Signpost. [Link to a similar full-text article by the author: https://www.researchgate.
  • Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Semantic Scholar. [https://www.semanticscholar.org/paper/Advanced-NMR-techniques-for-structural-of-Pinto-Silva/f152b1158a7415170d10332822a16d510c4316d2]
  • Creaser, C. S., et al. (1993). Selective chemical ionization of nitrogen and sulfur heterocycles in petroleum fractions by ion trap mass spectrometry. Journal of the American Society for Mass Spectrometry. [https://pubs.acs.org/doi/abs/10.1016/1044-0305(93)87018-Y]
  • Alonso, D. E., & Warren, S. E. (2005). NMR analysis of unknowns: An introduction to 2D NMR spectroscopy. Journal of Chemical Education. [Available via ResearchGate: https://www.researchgate.net/publication/250168340_NMR_analysis_of_unknowns_An_introduction_to_2D_NMR_spectroscopy]
  • Oh, Y., et al. (2010). Design, synthesis, and evaluation of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives: novel VEGFR2 kinase inhibitors binding to inactive kinase conformation. Bioorganic & Medicinal Chemistry. [https://pubmed.ncbi.nlm.nih.gov/20833540/]
  • Wang, W., et al. (2022). Chirality Sensing of N-Heterocycles via 19F NMR. Organic Letters. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9383020/]
  • Anselmi, C., et al. (1961). The N.m.r. Spectra of Heterocyclic Compounds. I. The Spectra of 1,4-Dioxanes, 1,3-Dioxolanes, and 1,4;5,8-Naphthodioxane. The Journal of Organic Chemistry. [https://pubs.acs.org/doi/10.1021/jo01067a064]
  • Jennings, A. L., Jr., & Boggs, J. E. (1964). Mass Spectrometry for Structure Determination. Simple Nitrogen Heterocycles. The Journal of Organic Chemistry. [https://pubs.acs.org/doi/abs/10.1021/jo01024a042]
  • El-Mekabaty, A., et al. (2022). Insights on the Synthesis of N-Heterocycles Containing Macrocycles and Their Complexion and Biological Properties. Molecules. [https://www.mdpi.com/1420-3049/27/7/2123]
  • Online Organic Chemistry Tutor. (n.d.). Analytical Techniques Used in Organic Chemistry. [https://onlineorganicchemistrytutor.
  • Lee, H., et al. (2021). X-ray Crystal Structure-Guided Design and Optimization of 7 H-Pyrrolo[2,3- d]pyrimidine-5-carbonitrile Scaffold as a Potent and Orally Active Monopolar Spindle 1 Inhibitor. Journal of Medicinal Chemistry. [https://pubmed.ncbi.nlm.nih.gov/33942608/]
  • Vaskeviciute, P., et al. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9370811/]
  • Forkey, D. M., & Carpenter, W. R. (1971). Mass Spectrometry of Heterocyclic Compounds. Defense Technical Information Center. [https://apps.dtic.
  • Research and Reviews. (2024). Characterization and Identification in Organic Chemistry through Analytical Techniques. [https://www.rroij.com/open-access/characterization-and-identification-in-organic-chemistry-through-analytical-techniques.php]
  • Oswald, I. D. H., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [https://pubs.rsc.org/en/content/articlelanding/2023/cs/d2cs00588j]
  • International Journal of Pharmaceutical and Bio-Medical Science. (2024). Modern Analytical Technique for Characterization Organic Compounds. [https://ijpbms.
  • Brutti, R., et al. (2015). Alternative method for qualitative analysis of specific non-volatile organic compounds present in South African water systems. Water SA. [https://www.ajol.info/index.php/wsa/article/view/113702]
  • ChemicalBook. (n.d.). 5H-pyrrolo[3,2-d]pyrimidine-4-carboxylic acid(1029144-15-7) 1H NMR. [https://www.chemicalbook.com/spectrum/1029144-15-7_1HNMR.htm]
  • Gangjee, A., et al. (2009). Design, Synthesis, and X-Ray Crystal Structures of 2,4-Diaminofuro[2,3-D]pyrimidines as Multireceptor Tyrosine Kinase and Dihydrofolate Reductase Inhibitors. Bioorganic and Medicinal Chemistry. [https://www.amanote.com/papers/design-synthesis-and-x-ray-crystal-structures-of-24-diaminofuro23-dpyrimidines-as-multireceptor-tyrosine-kinase-and-dihydrofolate-reductase-inhibitors-doi-10-1016-j-bmc-2009-08-044]
  • BenchChem. (n.d.). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. [https://www.benchchem.com/blog/a-researchers-guide-to-interpreting-nmr-spectra-of-substituted-pyrroles/]
  • Barot, R. A., et al. (2015). X-ray Crystallographic investigation of Pyrrole derivative. AbeBooks. [https://www.abebooks.
  • Al-Mugdadi, T. A. H., et al. (2024). Structural Characterization of 5-Substituted Pyrrolo[3,2- d]pyrimidine Antifolate Inhibitors in Complex with Human Serine Hydroxymethyl Transferase 2. Biochemistry. [https://pubmed.ncbi.nlm.nih.gov/38324709/]
  • Sayed, A. I., et al. (2022). Novel pyrrolopyrimidine derivatives: design, synthesis, molecular docking, molecular simulations and biological evaluations as antioxidant and anti-inflammatory agents. Journal of Enzyme Inhibition and Medicinal Chemistry. [https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2091180]
  • D'Souza, S., et al. (2021). Rational design of novel 5-substituted pyrrolo[3,2-d]pyrimidine benzoyl and thienoyl analogues. ResearchGate. [https://www.researchgate.net/figure/Rational-design-of-novel-5-substituted-pyrrolo-3-2-d-pyrimidine-benzoyl-and-thienoyl_fig1_350293233]
  • Sayed, A. I., et al. (2022). Novel pyrrolopyrimidine derivatives: design, synthesis, molecular docking, molecular simulations and biological evaluations as antioxidant and anti-inflammatory agents. Journal of Enzyme Inhibition and Medicinal Chemistry. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9243765/]
  • Vaskeviciute, P., et al. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. [https://www.mdpi.com/1420-3049/27/16/5195]
  • Bentham Science Publishers. (2024). Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. [https://benthamscience.com/article/145155]
  • Fathalla, W., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking. Semantic Scholar. [https://www.semanticscholar.org/paper/New-Pyrimidine-5-Carbonitriles-as-COX-2-Inhibitors%3A-Fathalla-Hassan/222d861d9047b74457e5b602052f5581907a3e76]
  • The Royal Society of Chemistry. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. [https://www.rsc.
  • Al-Warhi, T., et al. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9370605/]
  • The Organic Chemistry Tutor. (2023, December 4). NMR Spectroscopy Interpretation (Example). YouTube. [https://www.youtube.
  • Chemistry LibreTexts. (2023, January 29). NMR - Interpretation. [https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Smith)/14%3A_NMR_Spectroscopy/14.
  • Chemistry Steps. (n.d.). The Nitrogen Rule in Mass Spectrometry. [https://www.chemistrysteps.com/the-nitrogen-rule-in-mass-spectrometry/]
  • Chad's Prep. (2018, September 20). 15.6a Interpreting NMR Example 1 | Organic Chemistry. YouTube. [https://www.youtube.
  • Chimichi, S., et al. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry. [https://www.researchgate.net/publication/238965934_1H_and_13C_NMR_study_of_the_pyrazolo15-apyrimidine_system]

Sources

Comparative

A Comparative Guide to HPLC Method Validation for Purity Analysis of Pyrrolo[3,2-d]pyrimidines

Abstract: The pyrrolo[3,2-d]pyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents.[1][2] Consequently, ensuring the purity of these active pharmaceutical ingred...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The pyrrolo[3,2-d]pyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents.[1][2] Consequently, ensuring the purity of these active pharmaceutical ingredients (APIs) is of paramount importance for drug safety and efficacy. High-Performance Liquid Chromatography (HPLC) stands as the definitive technique for this purpose.[3] This guide provides an in-depth, experience-driven comparison of HPLC strategies and details a comprehensive protocol for the validation of a stability-indicating HPLC method for pyrrolo[3,2-d]pyrimidine purity analysis, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline.[4][5]

Comparative Overview of Chromatographic Strategies

The selection of an appropriate HPLC method is the foundation of reliable purity analysis. For nitrogen-containing heterocyclic compounds like pyrrolo[3,2-d]pyrimidines, which possess moderate polarity, several strategies can be considered.

  • Reversed-Phase HPLC (RP-HPLC): This is the most prevalent and robust technique for pharmaceutical analysis.[6] It utilizes a non-polar stationary phase (e.g., C18, C8) and a polar mobile phase (e.g., water/acetonitrile or methanol). RP-HPLC offers excellent resolution and is highly compatible with UV detection, which is ideal for chromophoric molecules like pyrrolo[3,2-d]pyrimidines. Its primary advantage is its versatility and the vast body of knowledge supporting its application.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative for polar compounds that are poorly retained in reversed-phase systems.[7] It uses a polar stationary phase and a more organic mobile phase. While effective for very polar analytes, it can be less robust than RP-HPLC, often requiring longer equilibration times and exhibiting higher sensitivity to the water content in the mobile phase and sample diluent. For a typical pyrrolo[3,2-d]pyrimidine, RP-HPLC generally provides a more straightforward and rugged separation.

  • Ultra-High-Performance Liquid Chromatography (UPLC/UHPLC): This is not a different mode of separation but rather an evolution of HPLC utilizing columns with smaller particle sizes (<2 µm). The result is significantly faster analysis times and higher resolution. While the initial capital investment is higher, the long-term benefits in throughput and solvent savings are substantial. The method validation principles remain identical to those for HPLC.

For the purpose of this guide, a gradient reversed-phase HPLC method with UV detection is selected. This choice is justified by its proven robustness, high resolving power for separating closely related impurities, and suitability for stability-indicating assays.[6][8]

The Proposed Stability-Indicating HPLC Method

A stability-indicating method is one that can accurately and selectively measure the active ingredient in the presence of its potential degradation products, process impurities, and excipients.[9]

Experimental Protocol: Chromatographic Conditions
ParameterConditionRationale
Instrument HPLC or UHPLC system with a Quaternary Pump, Autosampler, Column Oven, and UV/PDA DetectorA Photodiode Array (PDA) detector is preferred as it allows for peak purity analysis and selection of the optimal detection wavelength.
Column C18, 150 mm x 4.6 mm, 3.5 µmThe C18 phase provides excellent hydrophobic retention for the pyrrolo[3,2-d]pyrimidine core. A 3.5 µm particle size offers a good balance between efficiency and backpressure.
Mobile Phase A 0.1% Formic Acid in WaterFormic acid acts as a pH modifier to ensure consistent ionization of the analyte and impurities, leading to sharp, symmetrical peaks.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with low UV cutoff and viscosity, providing good separation efficiency.
Gradient Elution 0-2 min: 5% B; 2-20 min: 5% to 95% B; 20-25 min: 95% B; 25.1-30 min: 5% BA gradient is essential to elute both polar and non-polar impurities within a reasonable runtime while ensuring the main analyte peak is well-resolved.[6]
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CMaintaining a constant temperature ensures reproducible retention times.
Detection 254 nmThe specific wavelength should be chosen based on the UV spectrum of the pyrrolo[3,2-d]pyrimidine of interest to maximize sensitivity.
Injection Vol. 10 µLA typical injection volume to balance sensitivity and peak shape.
Sample Diluent Acetonitrile:Water (50:50, v/v)This composition ensures the analyte is fully dissolved and is compatible with the initial mobile phase conditions to prevent peak distortion.
Standard and Sample Preparation
  • Standard Solution (e.g., 0.5 mg/mL): Accurately weigh about 25 mg of the pyrrolo[3,2-d]pyrimidine reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

  • Sample Solution (e.g., 0.5 mg/mL): Accurately weigh about 25 mg of the test sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with the sample diluent.

Method Validation Protocol (ICH Q2(R1))

The objective of analytical method validation is to demonstrate that the procedure is suitable for its intended purpose.[10][11] The following parameters are critical for a purity method.

Specificity & Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[11][12] Forced degradation (stress testing) is the cornerstone of developing a stability-indicating method.[13][14] The goal is to achieve 5-20% degradation of the API to ensure that any resulting degradants can be detected.[13][15]

Experimental Protocol: Forced Degradation For each condition, a sample of the pyrrolo[3,2-d]pyrimidine is stressed, neutralized if necessary, diluted to the target concentration, and analyzed alongside an unstressed control.

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105 °C for 48 hours.

  • Photolytic Degradation: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B).[9][15]

Acceptance Criteria:

  • The method must demonstrate baseline resolution (Rs > 1.5) between the main peak and all degradation products.

  • Peak purity analysis (using a PDA detector) of the main analyte peak in the stressed samples should pass, indicating no co-eluting peaks.

G cluster_dev Method Development cluster_val Method Validation (ICH Q2) cluster_routine Routine Use Dev Define Analytical Target Profile Stress Perform Forced Degradation Studies Dev->Stress Generates samples Specificity Specificity (Resolution from degradants) Stress->Specificity Confirms separation Linearity Linearity & Range Routine Routine Purity Testing with System Suitability Specificity->Routine Validated Method Accuracy Accuracy (Recovery) Precision Precision (Repeatability & Intermediate) LOQ LOD / LOQ Robustness Robustness

Caption: Workflow for Stability-Indicating HPLC Method Validation.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[16]

Experimental Protocol:

  • Prepare a stock solution of the reference standard.

  • Perform serial dilutions to prepare at least five concentrations across a range, typically from the Limit of Quantitation (LOQ) to 150% of the nominal test concentration (e.g., 0.5 µg/mL to 750 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

  • Correlation coefficient (r²) ≥ 0.999.

  • The y-intercept should be close to zero.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted as a true value and the value found.[12] It is determined by recovery studies.

Experimental Protocol:

  • Spike a placebo (if a drug product) or a sample solution with the API at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

  • Prepare three replicates at each level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0% at each level.[17]

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is evaluated at two levels: repeatability and intermediate precision.[16][18]

Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of the same lot at 100% of the test concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the Relative Standard Deviation (RSD) for the results from both studies.

Acceptance Criteria:

  • RSD for repeatability should be ≤ 2.0%.

  • RSD for intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[12]

Experimental Protocol (Signal-to-Noise Method):

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of analyte with those of blank samples.

  • LOD is typically established at a S/N ratio of 3:1.

  • LOQ is typically established at a S/N ratio of 10:1. Precision and accuracy should also be verified at the LOQ.

Acceptance Criteria:

  • The precision (RSD) at the LOQ should not be more than 10%.

Robustness

Robustness measures the capacity of a method to remain unaffected by small, deliberate variations in method parameters.[19]

Experimental Protocol: Intentionally vary critical parameters one at a time, such as:

  • Flow Rate (e.g., ± 0.1 mL/min).

  • Column Temperature (e.g., ± 5 °C).

  • Mobile Phase pH or Composition (e.g., ± 2% organic). Analyze the system suitability solution under each condition.

Acceptance Criteria:

  • System suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within acceptable limits for all variations.

  • The results should not be significantly impacted by the changes.

G Analyte Analyte Properties (Polarity, pKa) Column Stationary Phase (e.g., C18, Phenyl-Hexyl) Analyte->Column MobilePhase Mobile Phase (ACN vs. MeOH, pH) Analyte->MobilePhase Gradient Gradient Profile (Slope, Time) Column->Gradient MobilePhase->Gradient Result Optimized Separation (Resolution > 1.5, Good Peak Shape) Gradient->Result

Caption: Decision Tree for Chromatographic Method Development.

Data Summary & Comparison

The following tables present hypothetical but realistic data for a validated HPLC method, demonstrating how results should be summarized.

Table 1: Linearity Data

Concentration (µg/mL) Mean Peak Area (n=3)
2.5 (LOQ) 28,540
125 1,495,100
250 2,988,500
500 5,995,200
750 9,010,300

| Result | r² = 0.9998 |

Table 2: Accuracy and Precision Summary

Parameter Level Acceptance Criteria Result
Accuracy 80% 98.0 - 102.0% Recovery 99.5%
100% 98.0 - 102.0% Recovery 100.3%
120% 98.0 - 102.0% Recovery 101.1%
Precision Repeatability (n=6) RSD ≤ 2.0% 0.85%

| | Intermediate (n=6) | RSD ≤ 2.0% | 1.10% |

Conclusion

The validation of an HPLC method for purity analysis is a systematic and rigorous process mandated by regulatory agencies to ensure patient safety.[16] By following the principles outlined in the ICH Q2(R1) guideline, a robust, reliable, and stability-indicating reversed-phase HPLC method can be successfully developed and validated for pyrrolo[3,2-d]pyrimidine compounds. The key to a successful validation lies not just in executing the experiments, but in understanding the scientific rationale behind each parameter and demonstrating through empirical data that the method is fit for its intended purpose.

References

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. [Link]

  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

  • Steps for HPLC Method Validation. Pharmaguideline. [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. [Link]

  • Forced Degradation Testing. SGS. [Link]

  • Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

  • HPLC method validation for pharmaceuticals: a review. ResearchGate. [Link]

  • Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

  • Validation of Analytical Methods in a Pharmaceutical Quality System: An Overview Focused on HPLC Methods. SciELO. [Link]

  • Synthesis and antiproliferative activity of pyrrolo[3,2-d]pyrimidines and their structural analogues. National Library of Medicine. [Link]

  • Structures of active pyrrolo[3,2-d]pyrimidines. ResearchGate. [Link]

  • C12H10N6 PubChem CID 67270867. PubChem. [Link]

  • 7H-Pyrrolo(2,3-d)pyrimidine PubChem CID 261591. PubChem. [Link]

  • The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. [Link]

  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

  • Stability Indicating HPLC Method Development: A Review. IRJPMS. [Link]

  • Stability Indicating HPLC Method Development and Validation. SciSpace. [Link]

  • Stability Indicating HPLC Method Development: A Review. Academia.edu. [Link]

  • Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. MDPI. [Link]

Sources

Validation

X-ray crystallography data for substituted pyrrolo[3,2-d]pyrimidines

Publish Comparison Guide: X-ray Crystallography of Substituted Pyrrolo[3,2-d]pyrimidines Executive Summary: The 9-Deazapurine Advantage Objective: This guide provides a technical comparison of substituted pyrrolo[3,2-d]p...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: X-ray Crystallography of Substituted Pyrrolo[3,2-d]pyrimidines

Executive Summary: The 9-Deazapurine Advantage

Objective: This guide provides a technical comparison of substituted pyrrolo[3,2-d]pyrimidines (9-deazapurines) against their isomeric counterparts, pyrrolo[2,3-d]pyrimidines (7-deazapurines) and natural purines .

Core Insight: While 7-deazapurines (e.g., Tofacitinib) have dominated kinase inhibition by mimicking the adenine hinge-binding motif, 9-deazapurines offer a distinct crystallographic and therapeutic advantage: Transition State (TS) Mimicry . By replacing the N9 nitrogen with carbon, the scaffold forms a hydrolytically stable C-glycosidic bond, while the N7 nitrogen (now a pyrrole NH) acquires a highly elevated pKa (>10). This allows it to protonate and mimic the oxocarbenium ion transition state of enzymes like Purine Nucleoside Phosphorylase (PNP), a feat impossible for standard purines.

Structural Analysis: Scaffold Comparison

To interpret X-ray data effectively, one must understand the electronic and steric differences between these isomers.

Comparative Scaffold Architecture
FeaturePurine (Natural)Pyrrolo[2,3-d]pyrimidine (7-deaza)Pyrrolo[3,2-d]pyrimidine (9-deaza)
IUPAC Name Imidazo[4,5-d]pyrimidine7H-pyrrolo[2,3-d]pyrimidine5H-pyrrolo[3,2-d]pyrimidine
N7 Position Nitrogen (Acceptor)Carbon (CH)Nitrogen (Donor/Acceptor)
N9 Position Nitrogen (Glycosidic bond)Nitrogen (Glycosidic bond)Carbon (C-Glycosidic bond)
Key Property Labile N-C bondHinge Binding (Kinases)TS Mimicry (High pKa at N7)
Primary Use Endogenous SubstrateKinase Inhibitors (JAK, EGFR)PNP Inhibitors, RdRp Antivirals
Visualizing the Hydrogen Bond Donor/Acceptor Shift

ScaffoldComparison Purine Purine (Natural Substrate) N7: Acceptor N9: Glycosidic Link Deaza7 7-Deazapurine (Pyrrolo[2,3-d]) N7: Carbon (Hydrophobic) N9: Glycosidic Link Purine->Deaza7 Modification: C7 replaces N7 Deaza9 9-Deazapurine (Pyrrolo[3,2-d]) N7: Nitrogen (High pKa Donor) N9: Carbon (Stable Link) Purine->Deaza9 Modification: C9 replaces N9 Application7 Application7 Deaza7->Application7 Kinase Hinge Binder (e.g., Tofacitinib) Application9 Application9 Deaza9->Application9 Transition State Mimic (e.g., Forodesine)

Figure 1: Structural evolution of deazapurine scaffolds. Note the critical shift of the nitrogen atom in the 9-deaza scaffold, enabling unique protonation states.

Case Study 1: Transition State Mimicry (PNP Inhibition)[2]

The most authoritative X-ray data for pyrrolo[3,2-d]pyrimidines comes from Forodesine (Immucillin-H) bound to Purine Nucleoside Phosphorylase (PNP).

Mechanism: Forodesine mimics the transition state of bovine and human PNP. The N7 nitrogen (purine numbering) is protonated, mimicking the N7-protonated purine leaving group. The C9-carbon ensures the inhibitor is not cleaved by the enzyme.

X-Ray Data Summary: Forodesine & Analogs
PDB IDTargetLigandResolution (Å)R-Factor (Work/Free)Key Interaction
1RR6 Human PNPImmucillin-H (Forodesine)2.300.18 / 0.23N7-H donates H-bond to Asn243; C1' mimics oxocarbenium geometry.
4PNP Bovine PNP9-Deazainosine1.800.22 / 0.24Phosphate ion-pairs with ribosyl cation mimic.
3PNP Bovine PNP9-Deazainosine + PO41.600.20 / 0.23High-resolution mapping of the active site water network.

Critical Observation: In PDB 1RR6 , the distance between the inhibitor's N7 and the side chain of Asn243 suggests a strong hydrogen bond, stabilized by the elevated pKa (~10-11) of the pyrrolo[3,2-d] ring system. This interaction is absent in standard purine substrates (where N7 is an acceptor) and 7-deazapurines (where position 7 is a carbon).

Case Study 2: The Alternative (Kinase Inhibition)

To provide context, we compare this with pyrrolo[2,3-d]pyrimidines (7-deazapurines), which are standard in kinase inhibitor design.

Example: Tofacitinib (JAK Inhibitor).[1][2]

  • PDB ID: 3LXK (JAK3), 3EYG (JAK1).[3]

  • Binding Mode: The pyrrolo[2,3-d] core functions as an ATP-mimic. The N1 and N3 positions (pyrimidine ring) form the classic "hinge" hydrogen bonds (Acceptor-Donor-Acceptor motif) with the kinase backbone (e.g., Glu903/Leu905 in JAK3).

  • Contrast: Unlike the 9-deaza scaffold in PNP, the 7-deaza scaffold here does not rely on an exotic protonation state or transition state geometry; it relies on shape complementarity and hydrophobic packing of the C7 position.

Performance Comparison Matrix
MetricPyrrolo[3,2-d] (Forodesine) Pyrrolo[2,3-d] (Tofacitinib)
Binding Affinity (Kd/Ki) Picomolar (Transition State)Nanomolar (ATP Competitive)
Selectivity Source Transition State GeometryHinge Region Sequence
Crystallizability High (Rigid C-nucleoside)High (Rigid aromatic system)
Solubility High (Hydrophilic ribose tail)Moderate (Often requires solubilizing groups)

Experimental Protocol: Co-Crystallization of 9-Deazapurines

Crystallizing transition-state analogs requires specific conditions to maintain the "mimic" state (e.g., correct pH to ensure N7 protonation).

Protocol: Vapor Diffusion for PNP-Inhibitor Complexes

  • Protein Prep:

    • Purify PNP (Human or Bovine) to >95% homogeneity.

    • Buffer: 10 mM HEPES (pH 7.4), 150 mM NaCl, 1 mM DTT.

    • Concentration: Concentrate to 10–15 mg/mL.

  • Ligand Incubation (Critical Step):

    • Add Forodesine (or derivative) at a 1:3 molar ratio (Protein:Ligand).

    • Add Phosphate (or Sulfate) source: 50 mM NaH2PO4. Note: Phosphate is required to stabilize the active site "closed" conformation for TS analogs.

    • Incubate on ice for 2 hours.

  • Crystallization Setup:

    • Method: Hanging Drop Vapor Diffusion.

    • Reservoir Solution: 14-20% PEG 4000, 0.1 M Citrate buffer (pH 5.5 - 6.5). Lower pH helps stabilize the protonated N7 species.

    • Drop Ratio: 1 μL Protein-Ligand Complex + 1 μL Reservoir.

  • Data Collection Strategy:

    • Cryoprotectant: Reservoir solution + 20% Glycerol.

    • X-ray Source: Synchrotron radiation is recommended to resolve the ribose ring puckering (C3'-endo vs C2'-endo), which defines the transition state geometry.

Workflow Diagram

CrystallizationWorkflow Step1 1. Protein Purification (>95% Purity, 10-15 mg/mL) Step2 2. Ligand Saturation Add 9-Deazapurine (3x excess) + Phosphate Source (Essential) Step1->Step2 Step3 3. Incubation 2 hours @ 4°C Allows conformational lock Step2->Step3 Step4 4. Vapor Diffusion PEG 4000 / Citrate pH 6.0 (Acidic pH stabilizes N7-H) Step3->Step4 Step5 5. X-Ray Diffraction Target Resolution < 2.0 Å Check Ribose Puckering Step4->Step5

Figure 2: Optimized workflow for crystallizing 9-deazapurine transition state analogs.

References

  • Schramm, V. L. (2002). "Development of Transition State Analogues of Purine Nucleoside Phosphorylase as Inhibitors." Biochimica et Biophysica Acta, 1597(1), 107-116.

  • Taylor, E. A., et al. (2007). "Structures of Human Purine Nucleoside Phosphorylase Complexed with Transition-State Analogues." Biochemistry, 46(6), 1523–1531. (PDB 1RR6).

  • Pugmire, M. J., et al. (1998). "The High Resolution Crystal Structure of Bovine Spleen Purine Nucleoside Phosphorylase." RCSB Protein Data Bank.[4][5] (PDB 4PNP).

  • Chrencik, J. E., et al. (2010). "Structural and thermodynamic characterization of the TYK2 and JAK3 kinase domains in complex with CP-690550 (Tofacitinib)." Journal of Molecular Biology, 400(3), 413-433. (PDB 3LXK).[3]

  • Warren, T. K., et al. (2014). "Protection against filovirus diseases by a novel broad-spectrum nucleoside analogue BCX4430." Nature, 508, 402–405.

Sources

Comparative

A Comparative Guide to the In Vitro Cytotoxicity of Pyrrolopyrimidine Analogs

In the landscape of oncological research, the pyrrolopyrimidine scaffold has emerged as a privileged structure, forming the basis of numerous potent and selective anti-cancer agents.[1] These heterocyclic compounds have...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of oncological research, the pyrrolopyrimidine scaffold has emerged as a privileged structure, forming the basis of numerous potent and selective anti-cancer agents.[1] These heterocyclic compounds have demonstrated remarkable biological activities, including anti-inflammatory, antimicrobial, and notably, anticancer properties.[2] This guide offers an in-depth, objective comparison of the in vitro cytotoxicity of various pyrrolopyrimidine analogs, supported by experimental data from recent studies. Designed for researchers, scientists, and drug development professionals, this document provides not only a comparative analysis of cytotoxic potency but also detailed experimental methodologies and insights into the structure-activity relationships that govern their efficacy.

The Rationale for Comparing Pyrrolopyrimidine Analogs

The clinical and preclinical success of kinase inhibitors bearing the pyrrolopyrimidine core has spurred extensive research into novel derivatives.[2] These compounds often function as ATP-competitive inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival.[3] However, subtle modifications to the pyrrolopyrimidine scaffold can dramatically alter their cytotoxic profile, selectivity, and mechanism of action. Therefore, a systematic comparison is essential to identify the most promising candidates for further development and to understand the chemical features that drive their anti-cancer activity.

Comparative Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for a selection of recently developed pyrrolopyrimidine analogs against various human cancer cell lines. A lower IC50 value is indicative of higher cytotoxic potency. This data has been compiled from multiple peer-reviewed studies to provide a broad and comparative overview.

Compound IDCancer Cell LineCancer TypeIC50 (µM)Reference
Series 1: Tricyclic Pyrrolo[2,3-d]pyrimidines
8gHT-29Colon4.01 ± 0.20[4]
8fHT-29Colon4.55 ± 0.23[4]
Series 2: Pyrrolo[2,3-d]pyrimidines with Urea Moieties
10aPC3Prostate0.19[1][5]
10bMCF-7Breast1.66[1][5]
9eA549Lung4.55[1][5]
Series 3: Halogenated Pyrrolo[2,3-d]pyrimidine Benzohydrazides
5kHepG2Liver29 - 59[6]
5e, 5h, 5lVariousVarious29 - 59[6]
Series 4: Other Pyrrolopyrimidine Derivatives
Compound 3MCF-7Breast23.42[1][7]
Compound 5HT-29Colon4.17[8]
Compound 8HT-29Colon2.96[8]

Structure-Activity Relationship Insights

The cytotoxic potency of pyrrolopyrimidine analogs is intricately linked to their chemical structure. Analysis of the comparative data reveals several key trends:

  • Tricyclic Systems: The introduction of a tricyclic ring system, as seen in compounds 8f and 8g , can confer selective and potent activity against specific cancer cell lines, such as colon cancer (HT-29).[4] The presence of a bromine substituent on the phenyl ring and an azepine side-ring in compound 8g was associated with its superior activity.[4]

  • Urea Moieties: The incorporation of aryl urea moieties, a feature of potent kinase inhibitors like Sorafenib, significantly enhances cytotoxicity.[5] Compound 10a , with an IC50 of 0.19 µM against PC3 prostate cancer cells, exemplifies the high potency that can be achieved with this modification.[1][5]

  • Halogenation: The strategic placement of halogen atoms on the pyrrolopyrimidine scaffold can influence binding affinity to target kinases and improve therapeutic efficacy.[6] While the halogenated benzohydrazide series (5e, 5h, 5k, 5l ) showed more modest IC50 values, they demonstrated broad-spectrum activity against multiple cell lines.[6]

Mechanisms of Action: Beyond Simple Cytotoxicity

The anticancer effects of pyrrolopyrimidine derivatives are often multifaceted, extending beyond mere cell killing to the induction of programmed cell death (apoptosis) and cell cycle arrest.

Several studies have shown that potent pyrrolopyrimidine analogs induce apoptosis through the intrinsic (mitochondrial) pathway.[5][8] This is characterized by an increase in the expression of pro-apoptotic proteins like Bax and a decrease in anti-apoptotic proteins like Bcl-2.[5] For instance, compounds 5 and 8 were found to significantly induce apoptosis in HT-29 cells, which was confirmed by an increase in the levels of BAX, PUMA, and cleaved caspase-3.[8]

Furthermore, many of these compounds exert their effects by inhibiting key signaling pathways involved in cancer cell proliferation and survival. The Akt and ERK1/2 pathways are common targets, and their inhibition by compounds 5 and 8 has been demonstrated.[8] Molecular docking studies have suggested that these compounds can bind to the active site of kinases like Akt.[8]

dot```dot digraph "Mechanism of Action" { graph [fontname="Arial", fontsize=12, layout=dot, rankdir=LR, splines=true, overlap=false, nodesep=0.6, ranksep=1]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

subgraph "cluster_Pyrrolopyrimidine" { label="Pyrrolopyrimidine Analogs"; bgcolor="#F1F3F4"; "Analogs" [label="Pyrrolopyrimidine Analogs", fillcolor="#4285F4", fontcolor="#FFFFFF"]; }

subgraph "cluster_Kinases" { label="Kinase Inhibition"; bgcolor="#F1F3F4"; "Kinases" [label="Protein Kinases (e.g., Akt, ERK, DDR2)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; }

subgraph "cluster_CellularEffects" { label="Cellular Effects"; bgcolor="#F1F3F4"; "Proliferation" [label="Inhibition of Cell Proliferation", fillcolor="#FBBC05", fontcolor="#202124"]; "Apoptosis" [label="Induction of Apoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"]; "CellCycle" [label="Cell Cycle Arrest (G2/M phase)", fillcolor="#FBBC05", fontcolor="#202124"]; }

"Analogs" -> "Kinases" [label=" Inhibition"]; "Kinases" -> "Proliferation" [label=" leads to"]; "Analogs" -> "Apoptosis" [label=" direct induction"]; "Proliferation" -> "Apoptosis"; "Analogs" -> "CellCycle" [label=" causes"]; }

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The pyrrolopyrimidine scaffold continues to be a fertile ground for the discovery of novel anticancer agents. The comparative data presented in this guide highlights the significant impact of chemical modifications on cytotoxic potency and selectivity. Analogs incorporating urea moieties have demonstrated particularly high potency, warranting further investigation.

Future research should focus on elucidating the precise molecular targets of the most active compounds and evaluating their efficacy in more complex in vitro models, such as 3D tumor spheroids, which better mimic the in vivo tumor microenvironment. [9]Furthermore, assessing the selectivity of these compounds against non-cancerous cell lines is crucial for determining their therapeutic window. [4]The continued exploration of the vast chemical space around the pyrrolopyrimidine core, guided by structure-activity relationship studies, holds great promise for the development of next-generation cancer therapeutics.

References

  • Da-Ta Biotech. In Vitro Cytotoxicity Assay: Advanced Research. [Link]

  • QIMA Life Sciences. In Vitro Assays to Study The Hallmarks of Cancer. [Link]

  • Al-Ostath, A., et al. (2025). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Molecules, 30(13), 5432. [Link]

  • Al-Ostath, A., et al. (2023). The mechanism of anticancer effects of some pyrrolopyrimidine derivatives on HT-29 human colon cancer cells. Naunyn-Schmiedeberg's Archives of Pharmacology, 397(5), 3179-3189. [Link]

  • Bentham Science Publishers. (2024). Amide Functionalized Novel Pyrrolo-pyrimidine Derivative as Anticancer Agents: Synthesis, Characterization and Molecular Docking Studies. [Link]

  • Kosheeka. (2025). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

  • Al-Ostath, A., et al. (2023). Design, synthesis, antitumor evaluation, and molecular docking of novel pyrrolo[2,3-d]pyrimidine as multi-kinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2209635. [Link]

  • Patnaik, S., et al. (2023). Discovery and Optimization of Pyrrolopyrimidine Derivatives as Selective Disruptors of the Perinucleolar Compartment, a Marker of Tumor Progression toward Metastasis. Journal of Medicinal Chemistry, 66(6), 4079-4103. [Link]

  • Adel, M. (2017). Pyrrolopyrimidine, A Multifaceted Scaffold in Cancer Targeted Therapy. Drug Research, 67(11), 615-626. [Link]

  • ResearchGate. (2025). Novel Pyrrolo-Pyrimidine Derivatives Bearing Amide Functionality as Potential Anticancer Agents: Synthesis and Molecular Docking Studies. [Link]

  • Kilic-Kurt, Z., et al. (2024). Effects of pyrrolopyrimidine derivatives on cancer cells cultured in vitro and potential mechanism. Naunyn-Schmiedeberg's Archives of Pharmacology, 397(5), 3169-3177. [Link]

  • ResearchGate. (2023). Effects of pyrrolopyrimidine derivatives on cancer cells cultured in vitro and potential mechanism. [Link]

  • Alfa Cytology. In Vitro Cytotoxicity Assay. [Link]

  • Creative Biolabs. In Vitro Cytotoxicity Analysis Service. [Link]

  • Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(13), 5089. [Link]

  • Bentham Science Publishers. (2020). Cytotoxic and Apoptotic Effects of Novel Pyrrolo[2,3-d]Pyrimidine Derivatives Containing Urea Moieties on Cancer Cell Lines. [Link]

  • Wang, Y., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. International Journal of Molecular Sciences, 24(1), 875. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you handle...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical compounds you handle, including their proper disposal. This guide provides a detailed, step-by-step framework for the safe and compliant disposal of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, a nitrogen-containing heterocyclic compound often utilized in medicinal chemistry and drug discovery. The procedures outlined here are designed to protect laboratory personnel, the community, and the environment.

The core principle of this guidance is risk mitigation. Given that specific toxicological data for 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile may not be extensively available, it is prudent to treat this compound with a high degree of caution, assuming potential cytotoxic properties, a common characteristic of novel heterocyclic compounds under investigation for therapeutic applications.

Hazard Assessment and Classification
  • Acute Toxicity (Oral): May be harmful if swallowed.[1]

  • Skin Corrosion/Irritation: May cause skin irritation.[2]

  • Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[2]

  • Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Due to its nature as a synthetic intermediate in drug development, it should be handled as a potentially cytotoxic agent.[3][4][5] All waste generated from handling this compound, including contaminated personal protective equipment (PPE) and labware, must be treated as hazardous and potentially cytotoxic waste.[3][5]

Table 1: Hazard Profile of Structurally Related Compounds

Hazard ClassificationGHS CategoryAssociated Risks
Acute Toxicity, OralCategory 4Harmful if swallowed
Skin IrritationCategory 2Causes skin irritation
Eye IrritationCategory 2ACauses serious eye irritation
STOT - Single ExposureCategory 3May cause respiratory irritation

This table is a composite based on data from similar chemical structures and should be used for initial risk assessment.

Personal Protective Equipment (PPE) - Your First Line of Defense

Proper PPE is non-negotiable when handling 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile and its associated waste. The following PPE is mandatory:

  • Gloves: Two pairs of nitrile gloves resistant to chemicals should be worn.[3]

  • Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes.

  • Lab Coat: A fully buttoned lab coat, preferably disposable or designated for hazardous compound use.

  • Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is required.

Segregation and Collection of Waste

Proper segregation at the point of generation is critical to ensure safe and compliant disposal. Never mix hazardous waste with non-hazardous waste.

Workflow for Waste Segregation:

cluster_0 Point of Generation cluster_1 Waste Streams A 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile (Solid or in Solution) D Solid Hazardous Waste (Clearly Labeled Container) A->D E Liquid Hazardous Waste (Clearly Labeled Container) A->E if in solution B Contaminated Labware (glassware, pipette tips, etc.) B->D F Sharps Waste (Puncture-Proof Container) B->F if sharp C Contaminated PPE (gloves, wipes, etc.) C->D

Caption: Waste Segregation Workflow

Step-by-Step Collection Protocol:

  • Designate a Waste Accumulation Area: Establish a specific, well-ventilated area within the laboratory for the temporary storage of hazardous waste containers. This area should be clearly marked with appropriate hazard signage.

  • Use Appropriate Waste Containers:

    • Solid Waste: Collect solid 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile, contaminated wipes, weigh boats, and disposable PPE in a dedicated, leak-proof container with a secure lid. This container must be clearly labeled as "Hazardous Waste" and include the chemical name.

    • Liquid Waste: Collect solutions containing 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile in a compatible, shatter-resistant container with a screw cap. Do not overfill containers; leave at least 10% headspace for expansion. The container must be labeled as "Hazardous Waste" with the full chemical name and approximate concentrations of all components.

    • Sharps Waste: Any contaminated sharps, such as needles or broken glass, must be placed in a designated, puncture-proof sharps container.[3]

  • Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile"), and the date of accumulation.

Decontamination and Spill Management

Accidental spills must be managed promptly and safely. A chemical spill kit should be readily accessible in the laboratory.

Spill Cleanup Protocol:

  • Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure proper ventilation.

  • Don Appropriate PPE: Wear the full complement of PPE as described in Section 2.

  • Contain the Spill: For solid spills, gently cover with an absorbent material to prevent dust generation. For liquid spills, surround the area with an absorbent dike.

  • Clean the Spill: Carefully collect the spilled material and absorbent using a scoop or other appropriate tools and place it into a designated hazardous waste container.

  • Decontaminate the Area: Clean the spill area with a suitable decontaminating solution (e.g., a detergent solution followed by a solvent rinse like ethanol), and dispose of all cleaning materials as hazardous waste.[3]

Final Disposal Procedures

The ultimate disposal of 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile waste must be conducted through a licensed hazardous waste disposal company.

Disposal Workflow:

A Segregated & Labeled Hazardous Waste Containers B Store in Designated Waste Accumulation Area A->B C Schedule Pickup with Licensed Hazardous Waste Vendor B->C D Complete Hazardous Waste Manifest C->D E Transfer to Vendor for Incineration D->E

Caption: Final Disposal Workflow

Key Steps:

  • Do Not Dispose Down the Drain: Under no circumstances should 5H-Pyrrolo[3,2-d]pyrimidine-2-carbonitrile or its solutions be disposed of down the sanitary sewer.

  • Engage a Professional Disposal Service: Your institution's Environmental Health and Safety (EHS) office will have procedures in place for the collection and disposal of hazardous chemical waste. Contact them to schedule a pickup.

  • Incineration: The recommended final disposal method for this type of organic compound is high-temperature incineration by a licensed facility.[6] This process ensures the complete destruction of the compound.

  • Documentation: Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately and retained for your records, in accordance with institutional and regulatory requirements.

By adhering to these procedures, you contribute to a safe and compliant research environment, upholding the principles of scientific integrity and responsibility.

References

  • Guidance on Handling Cytotoxics in Clinical Areas. NHS. [Link]

  • Cytotoxic Waste Disposal Guidelines. Daniels Health. [Link]

  • Guide to Hazardous Waste and Hazardous Recyclable Material Classification. Government of Canada. [Link]

  • Safe handling of cytotoxics: guideline recommendations. PMC. [Link]

  • How Should Cytotoxic Waste be Disposed of?. Sharpsmart. [Link]

  • Removal of Nitriles from Synthetic Wastewater by Acrylonitrile Utilizing Bacteria. ResearchGate. [Link]

  • 4-chloro-5H-pyrrolo[3,2-d]pyrimidine. PubChem. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.